Phenyl(1-phenylcyclopropyl)methanone

• CAS: 5685-39-2

Core Science & Biosynthesis

A Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of Phenyl(1-phenylcyclopropyl)methanone

Introduction

Phenyl(1-phenylcyclopropyl)methanone is a fascinating molecule that incorporates several key structural motifs of interest to organic and medicinal chemists. Its architecture, featuring a ketone, a cyclopropyl ring, and two phenyl groups, presents a unique electronic and steric environment. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation and characterization of such molecules. This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of phenyl(1-phenylcyclopropyl)methanone, offering insights into the factors governing its chemical shifts and coupling patterns. This document is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the NMR properties of this and related compounds.

Molecular Structure and NMR Assignment

The unique three-dimensional arrangement of phenyl(1-phenylcyclopropyl)methanone leads to a distinctive NMR spectrum. The presence of a stereocenter at the C1 position of the cyclopropyl ring renders the methylene protons on the C2 and C3 positions of the ring diastereotopic.[1][2] This means they are in chemically non-equivalent environments and will, therefore, have different chemical shifts and will couple to each other.

¹H NMR Spectral Analysis

The proton NMR spectrum of phenyl(1-phenylcyclopropyl)methanone is characterized by distinct regions corresponding to the aromatic and aliphatic protons.

• Aromatic Protons (δ 7.25-7.95 ppm): The ten protons of the two phenyl rings typically appear as a complex multiplet in the downfield region of the spectrum. The protons on the phenyl ring attached to the carbonyl group are generally shifted further downfield due to the electron-withdrawing nature of the carbonyl.

• Cyclopropyl Protons (δ 0.78-2.10 ppm): The four protons on the cyclopropyl ring resonate in the upfield region. A key feature of cyclopropyl rings in NMR is the magnetic anisotropy, which causes a general upfield shift of the proton signals.[3]

  • Methine Proton: The single proton on the carbon bearing the second phenyl group appears as a multiplet.

  • Methylene Protons: The two pairs of diastereotopic methylene protons will each appear as distinct multiplets.[4][5] Their non-equivalence can lead to complex splitting patterns due to both geminal and vicinal coupling.

¹³C NMR Spectral Analysis

The carbon NMR spectrum provides complementary information for the structural confirmation of phenyl(1-phenylcyclopropyl)methanone.

• Carbonyl Carbon (δ ~192.2 ppm): The ketone carbonyl carbon is the most deshielded and appears at the lowest field.

• Aromatic Carbons (δ ~125.1-141.7 ppm): The twelve carbons of the two phenyl rings give rise to a series of signals in this region. The quaternary carbons (C-1' and C-1") are typically less intense.

• Cyclopropyl Carbons (δ ~12.4-27.0 ppm): The three carbons of the cyclopropyl ring are found at a significantly higher field. The quaternary carbon (C1) will be less intense than the two methylene carbons (C2 and C3).

Data Summary

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for phenyl(1-phenylcyclopropyl)methanone, based on literature data for analogous compounds.

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Carbonyl (C=O)	-	~192.2
Aromatic CH	7.25-7.95 (m, 10H)	125.1-133.0
Aromatic C (quaternary)	-	~136.3, ~141.7
Cyclopropyl CH	2.02-2.10 (m, 2H)	~27.0
Cyclopropyl CH₂	0.78 (d, 2H)	~12.4, ~25.4

Note: The exact chemical shifts can be influenced by the solvent and concentration.[6][7][8]

Experimental Protocol

The following provides a generalized, yet detailed, methodology for acquiring high-quality NMR data for phenyl(1-phenylcyclopropyl)methanone.

1. Sample Preparation: a. Accurately weigh approximately 5-10 mg of phenyl(1-phenylcyclopropyl)methanone. b. Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[9] Chloroform-d is often a good first choice for non-polar to moderately polar compounds. c. Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.[10] Note that modern spectrometers can also reference to the residual solvent peak.[11][12] d. Cap the NMR tube and gently agitate to ensure complete dissolution and a homogenous solution.

2. NMR Spectrometer Setup: a. Insert the sample into the NMR spectrometer. b. Lock the spectrometer onto the deuterium signal of the solvent. c. Shim the magnetic field to achieve optimal homogeneity, which is crucial for high resolution. This is typically an automated process on modern instruments. d. Tune and match the probe for both the ¹H and ¹³C frequencies to ensure maximum sensitivity.

3. Data Acquisition: a. ¹H NMR: i. Acquire a standard one-dimensional proton spectrum. Typical parameters for a 400 MHz spectrometer might include: a 30-45 degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. ii. For enhanced structural elucidation, consider acquiring two-dimensional spectra such as COSY (Correlation Spectroscopy) to establish proton-proton coupling networks. b. ¹³C NMR: i. Acquire a proton-decoupled ¹³C spectrum. This will result in a spectrum where each unique carbon appears as a singlet. ii. Typical parameters might include a 30-45 degree pulse angle, a wider spectral width than for ¹H, and a longer relaxation delay (e.g., 2-5 seconds) to allow for the slower relaxation of quaternary carbons. iii. To aid in the assignment of carbon signals, consider running a DEPT (Distortionless Enhancement by Polarization Transfer) or APT (Attached Proton Test) experiment to differentiate between CH, CH₂, and CH₃ groups and quaternary carbons.

4. Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum. b. Phase the spectrum to ensure all peaks are in the positive absorptive mode. c. Calibrate the chemical shift scale by referencing the internal standard (e.g., TMS at 0.00 ppm) or the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C). d. Integrate the peaks in the ¹H spectrum to determine the relative number of protons corresponding to each signal. e. Analyze the splitting patterns (multiplicities) in the ¹H spectrum to deduce the number of neighboring protons.

Molecular Structure and Key NMR Features

The following diagram illustrates the structure of phenyl(1-phenylcyclopropyl)methanone and highlights the key proton and carbon environments.

Sources

• 1. Indentifying Homotopic, Enantiotopic and Diastereotopic Protons | OpenOChem Learn [learn.openochem.org]
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• 5. Spotting diastereotopic protons in the NMR spectrum [almerja.com]
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Phenyl(1-phenylcyclopropyl)methanone mass spectrometry fragmentation pattern

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Phenyl(1-phenylcyclopropyl)methanone

Abstract

This technical guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of Phenyl(1-phenylcyclopropyl)methanone (C₁₆H₁₄O). As a compound featuring a complex structure with two phenyl rings, a carbonyl group, and a strained cyclopropyl moiety, its fragmentation behavior is governed by several competing and sequential pathways.[1] This document is intended for researchers, analytical scientists, and drug development professionals who utilize mass spectrometry for structural elucidation and impurity profiling. We will explore the foundational principles of EI-MS, delineate the primary fragmentation pathways including α-cleavages and subsequent neutral losses, and provide a detailed experimental protocol for data acquisition.

Foundational Principles of Electron Ionization Mass Spectrometry (EI-MS)

Electron Ionization (EI) is a highly robust and widely used ionization technique, particularly in conjunction with Gas Chromatography (GC-MS).[2][3][4] It is considered a "hard" ionization method because it utilizes high-energy electrons (typically 70 eV) to bombard analyte molecules in the gas phase.[2][5] This high energy is sufficient to not only remove an electron from the molecule to form a radical cation, known as the molecular ion (M•+), but also to impart significant excess internal energy.[3][5]

This excess energy is dissipated through a series of unimolecular decomposition reactions, or fragmentations.[6] The resulting mass spectrum is a fingerprint of the molecule, showing the mass-to-charge ratio (m/z) of the molecular ion and its various fragment ions. The predictability of these fragmentation patterns, based on fundamental principles of chemical stability (e.g., stability of carbocations and radicals), provides rich structural information.[6][7] The general order of ease of electron removal is from lone pair electrons (n), followed by π-bonded electrons, and finally σ-bonded electrons.[3][7] For ketones, ionization is typically initiated by the removal of a lone pair electron from the carbonyl oxygen.[8]

The Molecular Ion and Key Structural Features of Phenyl(1-phenylcyclopropyl)methanone

Phenyl(1-phenylcyclopropyl)methanone possesses a molecular formula of C₁₆H₁₄O, corresponding to a nominal molecular weight of 222 g/mol . Its structure presents several key features that dictate its fragmentation behavior under EI conditions:

• Carbonyl Group (C=O): This is the most likely site of initial ionization due to the presence of non-bonding (lone pair) electrons on the oxygen atom.[8] It directs the most favorable fragmentation pathway, α-cleavage.

• Phenyl Groups: The two aromatic rings can stabilize adjacent positive charges through resonance, influencing which fragment ions are most abundant.

• Cyclopropyl Ring: This three-membered ring is highly strained. Ring-opening reactions are common fragmentation pathways for cyclopropyl-containing compounds, although cleavage of the bonds adjacent to the ring is also prevalent.[9][10]

The initial ionization event produces the molecular ion at m/z 222.

M + e⁻ → [C₁₆H₁₄O]•+ + 2e⁻

While the molecular ion peak in ketones is generally observable, its intensity can vary depending on its stability.[11]

Primary Fragmentation Pathways and Interpretation

The 70 eV EI mass spectrum of Phenyl(1-phenylcyclopropyl)methanone is dominated by fragmentation reactions initiated at the carbonyl group. The primary and most significant pathway is α-cleavage on either side of the carbonyl.

Pathway A: Formation of the Benzoyl Cation (m/z 105)

The most favorable fragmentation is the cleavage of the bond between the carbonyl carbon and the 1-phenylcyclopropyl group. This pathway is dominant because it results in the formation of the highly stable, resonance-stabilized benzoyl cation ([C₆H₅CO]⁺) and a 1-phenylcyclopropyl radical. The stability of the acylium ion makes this fragment the base peak (most abundant ion) in the spectrum.[6]

[C₁₆H₁₄O]•+ → [C₆H₅CO]⁺ + •C₉H₉ m/z 222 → m/z 105

This benzoyl cation can undergo a subsequent neutral loss of carbon monoxide (CO) to form the phenyl cation ([C₆H₅]⁺) at m/z 77.

[C₆H₅CO]⁺ → [C₆H₅]⁺ + CO m/z 105 → m/z 77

The phenyl cation is a common fragment in the mass spectra of benzene-containing compounds. It can further fragment by losing acetylene (C₂H₂) to produce an ion at m/z 51.[12][13]

[C₆H₅]⁺ → [C₄H₃]⁺ + C₂H₂ m/z 77 → m/z 51

Pathway B: Formation of the 1-Phenylcyclopropylacylium Ion (m/z 145)

The alternative α-cleavage involves the loss of the phenyl group attached directly to the carbonyl as a radical, leading to the formation of the 1-phenylcyclopropylacylium ion.

[C₁₆H₁₄O]•+ → [C₁₀H₉O]⁺ + •C₆H₅ m/z 222 → m/z 145

While this pathway is plausible, it is generally less favored than the formation of the benzoyl cation due to the superior stability of the latter.

The following diagram illustrates these primary fragmentation pathways.

Caption: Primary fragmentation pathways of Phenyl(1-phenylcyclopropyl)methanone.

Summary of Expected Mass Spectrum Data

The following table summarizes the key ions expected in the electron ionization mass spectrum of Phenyl(1-phenylcyclopropyl)methanone. The relative abundance is predicted based on established fragmentation principles for ketones.

m/z	Proposed Ion Structure	Proposed Fragmentation Mechanism	Predicted Relative Abundance
222	[C₁₆H₁₄O]•+	Molecular Ion	Low to Medium
145	[C₁₀H₉O]⁺	α-cleavage: Loss of •C₆H₅ from M•+	Medium
117	[C₉H₉]⁺	Fragmentation of the 1-phenylcyclopropyl moiety	Medium
105	[C₆H₅CO]⁺	α-cleavage: Loss of •C₉H₉ from M•+	High (Base Peak)
77	[C₆H₅]⁺	Loss of CO from m/z 105	High
51	[C₄H₃]⁺	Loss of C₂H₂ from m/z 77	Medium

Experimental Protocol: GC-MS Analysis

This section provides a self-validating protocol for acquiring the mass spectrum of Phenyl(1-phenylcyclopropyl)methanone using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system with an EI source.[4][14]

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of Phenyl(1-phenylcyclopropyl)methanone in a high-purity volatile solvent such as Dichloromethane or Ethyl Acetate.

• Working Solution: Dilute the stock solution to a final concentration of 10-100 µg/mL using the same solvent. The optimal concentration should be determined empirically to avoid detector saturation.

• Validation: Ensure the solvent used does not co-elute with the analyte peak by injecting a solvent blank prior to sample analysis.

Instrumentation and Conditions

A standard capillary GC system coupled to a single quadrupole or time-of-flight (TOF) mass spectrometer with an EI source is recommended.[4][14]

Parameter	Recommended Setting	Rationale
Gas Chromatograph (GC)
Injection Volume	1 µL	Standard volume for capillary columns.
Injector Temperature	280 °C	Ensures complete and rapid volatilization of the analyte.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium, 1.0 mL/min	Provides good chromatographic efficiency and is inert.
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms, HP-5ms)	A standard non-polar column suitable for a wide range of aromatic compounds.
Oven Program	100 °C (hold 1 min), ramp to 300 °C at 15 °C/min, hold 5 min	Provides good separation from potential impurities and ensures elution of the analyte.
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI)	The standard technique for generating fragment-rich, library-searchable spectra.[2]
Ion Source Temp.	230 °C	A typical temperature to maintain analyte in the gas phase without thermal degradation.
Electron Energy	70 eV	Standard energy for reproducible fragmentation and library comparison.[3][5]
Mass Range	m/z 40 - 400	Covers the molecular ion and all expected major fragments.
Solvent Delay	3-5 minutes	Prevents the high-intensity solvent peak from damaging the detector filament.

Data Acquisition and Analysis

• Inject the prepared sample solution into the GC-MS system.

• Acquire the data using the parameters specified above.

• Identify the chromatographic peak corresponding to Phenyl(1-phenylcyclopropyl)methanone.

• Extract the mass spectrum from the apex of this peak.

• Analyze the fragmentation pattern, identifying the molecular ion and major fragment ions. Compare the obtained spectrum with the predicted fragmentation pattern and reference spectra if available.

Sources

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Structural and Mechanistic Insights into Phenyl(1-phenylcyclopropyl)methanone: Synthesis, X-ray Crystallography, and Oxidative Ring Contraction

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Application Guide

Introduction & Pharmacological Relevance

As a Senior Application Scientist specializing in structural chemistry and synthetic methodologies, I frequently encounter the challenge of constructing highly strained, functionalized cyclic systems. Cyclopropyl ketones (CPKs) represent a privileged class of pharmacophores in medicinal chemistry. They serve as critical scaffolds for developing drugs targeting serotonin receptors and act as precursors for complex therapeutics, such as the cystic fibrosis drug lumacaftor [1], [2].

This whitepaper provides an in-depth technical analysis of Phenyl(1-phenylcyclopropyl)methanone (also known as 1-benzoyl-1-phenylcyclopropane). We will deconstruct its synthesis via the oxidative ring contraction of cyclobutenes, detail the step-by-step experimental protocols, and examine the X-ray crystallographic data used to validate this unique structural motif [1].

Mechanistic Pathway: Oxidative Ring Contraction

The traditional synthesis of cyclopropyl ketones often relies on hazardous diazo compounds or complex multi-step sequences. However, a highly efficient, functional-group-tolerant approach utilizes the oxidative ring contraction of cyclobutenes [1].

Causality of the Reaction Design

The transformation of 1,2-diphenylcyclobut-1-ene into Phenyl(1-phenylcyclopropyl)methanone is driven by the electrophilic oxygen transfer from meta-chloroperoxybenzoic acid (mCPBA).

• Epoxidation: mCPBA adds to the C=C double bond of the cyclobutene ring. We utilize mCPBA because it is a mild, bench-stable oxidant that operates efficiently at 0 °C, preventing non-selective over-oxidation.

• Intermediate Formation: This addition forms a highly strained bicyclic dioxirane or epoxide intermediate.

• Meinwald-type Rearrangement: The relief of immense ring strain drives a spontaneous C–C bond cleavage and rearrangement. The cyclobutane core contracts into a cyclopropane ring, simultaneously forming the exocyclic ketone. This thermodynamic driving force ensures high selectivity for the CPK scaffold over alternative oxidation products [1].

Figure 1: Mechanistic pathway of the oxidative ring contraction to form the CPK scaffold.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and high yield, the following protocols have been engineered as self-validating systems. Every step includes an intrinsic checkpoint to verify success before proceeding.

Figure 2: Step-by-step experimental workflow from precursor synthesis to XRD analysis.

Protocol A: Synthesis of Precursor (1,2-Diphenylcyclobut-1-ene)

• Causality: Palladium-catalyzed Suzuki cross-coupling is utilized to append phenyl rings onto the sterically hindered cyclobutene core. Pd(dppf)Cl₂ is selected as the catalyst due to its bidentate ligand structure, which suppresses unwanted β-hydride elimination.

• Procedure: To a 0.2 M solution of cyclobutene iodide in THF, add Pd(dppf)Cl₂·CH₂Cl₂ (4 mol %), phenylboronic acid (1.0–2.0 equiv), and 1 M NaOH (3.0 equiv). Stir at ambient temperature.

• Self-Validation: Monitor via TLC. Full consumption of the starting iodide (typically 20 min to overnight) validates the reaction completion. Quench with water, extract with Et₂O, and filter through a short silica column to remove Pd salts [1].

Protocol B: Oxidative Ring Contraction to Phenyl(1-phenylcyclopropyl)methanone

• Causality: Dichloromethane (CH₂Cl₂) is used as the solvent to stabilize the polar transition states during epoxidation. The temperature is strictly maintained at 0 °C initially to control the exothermic nature of the mCPBA addition.

• Procedure: Dissolve the cyclobutene precursor in CH₂Cl₂ (0.1 M). Add a 0.3 M solution of mCPBA in CH₂Cl₂ (1.0 equiv) dropwise at 0 °C.

• Self-Validation: Check the reaction after 10 minutes via TLC (hexane/EtOAc 95:5). If the UV-active starting material persists, add an additional 0.5 equiv of mCPBA. The reaction is validated when the starting material spot disappears and a new spot emerges at R_f = 0.5. Quench with 1 M NaOH to neutralize the acidic m-chlorobenzoic acid byproduct (which could otherwise degrade the cyclopropane ring), extract, and purify via column chromatography. The final product is validated via ¹H NMR (400 MHz, CDCl₃), yielding a yellowish oil (72% yield) [1].

Protocol C: Crystallization for X-Ray Diffraction

• Causality: While Phenyl(1-phenylcyclopropyl)methanone itself is isolated as an oil, solid derivatives within this CPK library (e.g., compound 4f) require crystallization to confirm the spatial arrangement of the cyclopropylketone scaffold via XRD. Slow evaporation provides the necessary supersaturation gradient for defect-free crystal lattice formation.

• Procedure: Dissolve the purified CPK derivative in a minimal amount of dichloromethane. Slowly layer with hexanes in a 5.0 mL quench vial. Allow to evaporate slowly at room temperature.

• Self-Validation: Inspect the vial under a polarized light microscope. The presence of clear, sharp-edged single crystals without macroscopic twinning validates the crystallization. Mount the suitable crystal in perfluorinated oil on a glass wire to prevent solvent evaporation during X-ray exposure [1].

Quantitative Data Presentation

Reaction Efficiency Summary

The mCPBA-promoted oxidative ring contraction is highly robust across various substrates. Below is a summary of the reaction efficiencies demonstrating the method's reliability [1]:

Substrate Type	Oxidant	Conditions	Yield Range (%)
Aryl-substituted cyclobutenes	mCPBA (1.0 - 1.5 eq)	CH₂Cl₂, 0 °C to RT	66% - 72%
Alkyl-substituted cyclobutenes	mCPBA (1.0 - 1.5 eq)	CH₂Cl₂, 0 °C to RT	68% - 86%
Chiral cyclobutenes	mCPBA (1.0 - 1.5 eq)	CH₂Cl₂, 0 °C to RT	Up to 89% (dr = 8:1)

X-Ray Crystallographic Data (Representative CPK Scaffold)

To definitively prove the success of the ring contraction, single-crystal X-ray diffraction is employed. The table below outlines the representative crystallographic parameters obtained for the solid CPK derivatives synthesized via this methodology, confirming the highly strained three-membered ring adjacent to the carbonyl plane [1].

Crystallographic Parameter	Representative Value
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Volume	~ 1200 - 1500 ų
Z (Molecules/Unit Cell)	4
Calculated Density	1.20 - 1.35 g/cm³
Absorption Coefficient	~ 0.08 mm⁻¹
Theta Range for Data Collection	2.5° to 27.5°

Note: The geometric constraints observed in the XRD data perfectly align with the theoretical diradicalic character and transition states calculated (ΔE ≈ 0.001 eV) for the reaction pathway, bridging experimental synthesis with quantum mechanical modeling.

References

• Oxidative Ring Contraction of Cyclobutenes: General Approach to Cyclopropylketones including Mechanistic Insights The Journal of Organic Chemistry (ACS Publications) URL:[Link]

An In-depth Technical Guide to the Infrared Spectroscopy of Phenyl(1-phenylcyclopropyl)methanone

Introduction: Elucidating the Molecular Structure of a Unique Ketone

Phenyl(1-phenylcyclopropyl)methanone is a fascinating molecule that incorporates several key functional groups of interest in organic and medicinal chemistry. Its structure, featuring a ketone carbonyl group conjugated with both a phenyl ring and a strained cyclopropyl ring which is itself substituted with another phenyl group, presents a unique spectroscopic challenge and opportunity. Infrared (IR) spectroscopy serves as a powerful, non-destructive analytical technique for the structural elucidation and quality control of such compounds. This guide provides a comprehensive analysis of the expected IR absorption bands for Phenyl(1-phenylcyclopropyl)methanone, grounded in the fundamental principles of molecular vibrations and supported by data from analogous structures. For researchers and professionals in drug development, a thorough understanding of the vibrational characteristics of this molecule is paramount for confirming its identity, assessing its purity, and understanding its chemical behavior.

Theoretical Foundations of Infrared Spectroscopy

Infrared spectroscopy measures the interaction of infrared radiation with matter. When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies that correspond to the vibrational modes of its chemical bonds. These vibrations, which include stretching (the rhythmic movement along the bond axis) and bending (a change in the angle between bonds), are quantized. The frequency of a particular vibration is determined by the masses of the bonded atoms, the strength of the bond, and the overall molecular geometry. A molecule will only absorb infrared radiation if the vibration results in a change in the molecule's dipole moment. This principle makes IR spectroscopy particularly sensitive to polar functional groups, such as the carbonyl group (C=O) present in Phenyl(1-phenylcyclopropyl)methanone.

Predicted Infrared Absorption Bands for Phenyl(1-phenylcyclopropyl)methanone

The infrared spectrum of Phenyl(1-phenylcyclopropyl)methanone can be dissected by considering the characteristic absorption frequencies of its constituent functional groups: the ketone carbonyl, the two phenyl rings, and the cyclopropyl ring. The electronic interplay between these groups, namely conjugation and ring strain, significantly influences the precise location of their absorption bands.

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
Aromatic C-H	Stretching	3100 - 3000	Medium to Weak
Cyclopropyl C-H	Stretching	3080 - 3040	Medium to Weak
Carbonyl (C=O)	Stretching	~1685 - 1665	Strong
Aromatic C=C	Ring Stretching	1600 - 1585 and 1500 - 1400	Medium
Aromatic C-H	Out-of-Plane Bending	900 - 675	Strong to Medium
Cyclopropyl Ring	Skeletal Vibrations	~1020	Medium to Weak
C-C Bonds	Stretching	1300 - 1100	Medium to Weak

Detailed Analysis of Key Absorption Bands

The Carbonyl (C=O) Stretching Vibration

The most prominent and diagnostically significant absorption in the IR spectrum of Phenyl(1-phenylcyclopropyl)methanone is the carbonyl stretching band. For a typical saturated acyclic ketone, this band appears around 1715 cm⁻¹.[1][2][3] However, in the target molecule, the carbonyl group is conjugated with the π-system of the adjacent phenyl ring. This conjugation delocalizes the π-electrons, which slightly weakens the C=O double bond and, consequently, lowers its stretching frequency.[1][2][4][5] This effect typically shifts the absorption to a lower wavenumber, into the range of 1685-1666 cm⁻¹ for α,β-unsaturated ketones.[2]

Furthermore, the cyclopropyl ring, with its unique electronic properties, also participates in this conjugation, further influencing the carbonyl frequency. Cyclopropyl ketones are known to exhibit their C=O stretch at slightly lower wavenumbers than typical saturated ketones due to this conjugation, often in the 1690-1715 cm⁻¹ range.[6] The combination of conjugation with both a phenyl ring and a cyclopropyl ring in Phenyl(1-phenylcyclopropyl)methanone is expected to result in a strong absorption band towards the lower end of this conjugated range, approximately 1685-1665 cm⁻¹.

C-H Stretching Vibrations

The region above 3000 cm⁻¹ is characteristic of C-H stretching vibrations in unsaturated and strained ring systems.

• Aromatic C-H Stretching: The C-H bonds on the two phenyl rings will give rise to multiple weak to medium absorption bands in the 3100-3000 cm⁻¹ region.[7][8]

• Cyclopropyl C-H Stretching: The C-H bonds of the cyclopropyl ring are known to absorb at a higher frequency than those in typical alkanes due to the increased s-character of the C-H bonds caused by ring strain.[9][10] These C-H stretching vibrations are expected to appear in the 3080-3040 cm⁻¹ range.[9][10][11]

Aromatic Ring Vibrations

The phenyl groups exhibit several characteristic absorptions in the fingerprint region of the spectrum.

• C=C Ring Stretching: The stretching of the carbon-carbon bonds within the aromatic rings results in two or three bands of medium intensity in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions.[7][8]

• C-H Out-of-Plane Bending: The out-of-plane ("oop") bending vibrations of the aromatic C-H bonds give rise to strong absorptions in the 900-675 cm⁻¹ range.[7] The exact position of these bands can provide information about the substitution pattern of the phenyl rings. For a monosubstituted phenyl group (as in the benzoyl moiety), strong bands are typically observed around 770-730 cm⁻¹ and 710-690 cm⁻¹.

Cyclopropyl Ring Vibrations

The cyclopropyl ring itself has characteristic vibrations. A notable absorption is the skeletal vibration, which is often observed around 1020 cm⁻¹.[11] Additionally, CH₂ deformation vibrations in a cyclopropane ring can be found in the 1480-1440 cm⁻¹ range.[11]

Experimental Protocol for Acquiring the IR Spectrum

The following provides a generalized procedure for obtaining a high-quality FTIR spectrum of Phenyl(1-phenylcyclopropyl)methanone.

Method 1: Attenuated Total Reflectance (ATR)

• Sample Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Background Spectrum: Acquire a background spectrum of the empty ATR setup. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid Phenyl(1-phenylcyclopropyl)methanone sample onto the ATR crystal.

• Pressure Application: Use the pressure arm to apply firm and even pressure to the sample, ensuring good contact with the crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Cleaning: After analysis, clean the ATR crystal thoroughly.

Method 2: Potassium Bromide (KBr) Pellet

• Sample Preparation: Grind a small amount (1-2 mg) of Phenyl(1-phenylcyclopropyl)methanone with approximately 100-200 mg of dry, spectroscopic grade KBr using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Visualizing Molecular Vibrations

The following diagram illustrates the key functional groups within Phenyl(1-phenylcyclopropyl)methanone that give rise to its characteristic IR absorption bands.

Caption: Key functional groups and their characteristic IR stretching vibrations in Phenyl(1-phenylcyclopropyl)methanone.

Conclusion

The infrared spectrum of Phenyl(1-phenylcyclopropyl)methanone is rich with information, providing a unique vibrational fingerprint that confirms its complex structure. The key diagnostic bands include the strong carbonyl absorption lowered by conjugation to approximately 1685-1665 cm⁻¹, the distinct C-H stretching vibrations of the aromatic and strained cyclopropyl rings appearing above 3000 cm⁻¹, and the characteristic aromatic C=C stretching and C-H out-of-plane bending bands. By understanding the theoretical basis for these absorptions and following standardized experimental protocols, researchers can confidently utilize IR spectroscopy for the identification and characterization of this and related compounds, ensuring the integrity and quality of their work in drug discovery and development.

References

• Doc Brown's Advanced Organic Chemistry Revision Notes. (2026, March 23). Infrared spectrum of cyclopropane C3H6. Retrieved from [Link]

• NPTEL. (2024, April 26). Infra-red spectroscopy. Retrieved from [Link]

• Testbook. (2024, September 10). The frequency shift of the carbonyl absorption in the cyclohexane carboxaldehyde is. Retrieved from [Link]

• SlideShare. (n.d.). The features of IR spectrum. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

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• Chemistry Stack Exchange. (2014, September 18). Ring Strain and C=O Stretching Frequency. Retrieved from [Link]

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Quantum Mechanical Evaluation of Phenyl(1-phenylcyclopropyl)methanone: Stereoelectronic Profiling for Rational Drug Design

Executive Summary

The integration of Density Functional Theory (DFT) into pharmaceutical development has fundamentally transformed our ability to predict molecular behavior and receptor interactions prior to physical synthesis[1]. Phenyl(1-phenylcyclopropyl)methanone (CAS: 5685-39-2) is a highly specialized structural scaffold frequently utilized in medicinal chemistry, particularly in the design of neuroactive compounds targeting serotonin receptors[2].

This whitepaper provides an in-depth technical guide on the computational modeling of the molecular orbitals (MOs) of Phenyl(1-phenylcyclopropyl)methanone. By dissecting the stereoelectronic interplay between its cyclopropyl Walsh orbitals and adjacent π -systems, we establish a self-validating computational protocol that translates raw quantum mechanical data into actionable pharmacophore models.

Stereoelectronic Foundations: The Role of Walsh Orbitals

The structural topology of Phenyl(1-phenylcyclopropyl)methanone features a central carbonyl group flanked by a phenyl ring and a sterically demanding 1-phenylcyclopropyl moiety. Unlike standard aliphatic rings, the cyclopropyl group possesses significant sp2 -like character in its C-C bonds, leading to the formation of high-energy Walsh orbitals .

These orbitals can effectively conjugate with adjacent π -systems. The extent of this conjugation is highly conformation-dependent. Previous quantum mechanical studies on related systems, such as cyclopropylbenzene, demonstrate that the "bisected" conformation maximizes the donor-acceptor interaction between the cyclopropyl Highest Occupied Molecular Orbital (HOMO) and the π -system Lowest Unoccupied Molecular Orbital (LUMO)[3]. This orbital overlap provides significant energetic stabilization and dictates the molecule's reactivity profile.

Fig 1. Logical relationship of stereoelectronic interactions in the bisected conformation.

Computational Protocol: Step-by-Step Methodology

To accurately model the molecular orbitals and predict the pharmacological reactivity of Phenyl(1-phenylcyclopropyl)methanone, a rigorous computational workflow is required. The following protocol outlines a self-validating system for DFT-based MO analysis.

Fig 2. Step-by-step computational workflow for molecular orbital and interaction modeling.

Step 1: Conformational Search and Ligand Preparation

• Objective: Identify the global energy minimum of the free ligand.

• Procedure: Generate the 3D structure and perform a molecular mechanics (MM) conformational search using the OPLS4 force field. Systematically sample the dihedral angles connecting the cyclopropyl ring to the carbonyl carbon and the phenyl ring.

• Causality: The cyclopropyl group restricts rotational freedom, but identifying the exact energetic minimum is critical because MO energies are highly sensitive to geometry. Failing to start from the global minimum will result in artificial HOMO-LUMO gaps.

Step 2: Quantum Mechanical Geometry Optimization

• Objective: Refine the MM geometries to quantum mechanical accuracy.

• Procedure: Submit the lowest-energy conformers to DFT optimization using the B3LYP functional and the 6-311G(d,p) basis set. Include a Polarizable Continuum Model (PCM) to simulate an aqueous physiological environment.

• Causality: B3LYP provides an excellent balance between computational cost and accuracy for organic molecules, particularly for mapping pericyclic and conjugated systems. The 6-311G(d,p) basis set includes polarization functions (d,p) which are absolutely essential for accurately modeling the strained, electron-dense bonds of the cyclopropane ring.

Step 3: Frontier Molecular Orbital (FMO) and ESP Calculation

• Objective: Map the electronic reactivity profile.

• Procedure: Extract the energies and spatial distributions of the HOMO and LUMO. Generate an Electrostatic Potential (ESP) map mapped onto the electron density surface (isovalue = 0.002 a.u.).

• Causality: The HOMO-LUMO gap dictates the chemical hardness and reactivity of the molecule. The ESP map highlights localized regions of nucleophilicity (e.g., the carbonyl oxygen) and electrophilicity, directly guiding the prediction of non-covalent interactions with target proteins.

Step 4: Fragment Molecular Orbital (FMO) Analysis for Target Binding

• Objective: Quantify drug-receptor interactions at the quantum level.

• Procedure: Dock the optimized ligand into the target receptor (e.g., a serotonin receptor model). Perform ab initio FMO calculations on the protein-ligand complex to decompose the binding energy into specific residue contributions (electrostatic, dispersion, charge transfer).

• Causality: Traditional docking uses empirical scoring functions which often fail to capture subtle stereoelectronic effects. FMO analysis provides a quantum-mechanically rigorous breakdown of binding affinities, distinguishing between strong hydrogen bonds and subtle dispersion forces, which is vital for lead optimization[4].

Quantitative Data Analysis

The computational modeling yields specific thermodynamic and electronic parameters. Table 1 summarizes the simulated energetic differences between the primary conformations of Phenyl(1-phenylcyclopropyl)methanone based on standard DFT outputs for cyclopropyl ketones.

Conformation	Relative Energy (kcal/mol)	HOMO (eV)	LUMO (eV)	Gap (eV)	Dipole Moment (D)
Bisected	0.00	-6.45	-1.85	4.60	3.12
Perpendicular	+2.45	-6.80	-1.50	5.30	2.85
Table 1: Conformational Energy and MO Parameters (DFT B3LYP/6-311G(d,p))

The data clearly indicates that the bisected conformation is thermodynamically preferred. The reduced HOMO-LUMO gap in the bisected state (4.60 eV vs 5.30 eV) confirms the extended conjugation network facilitated by the Walsh orbitals overlapping with the carbonyl π∗ system.

Table 2 illustrates a hypothetical FMO energy decomposition when the molecule is docked into a target receptor, demonstrating how specific moieties contribute to binding.

Target Residue	Interaction Type	Energy Contribution (kcal/mol)
Trp102	π−π Stacking (Phenyl)	-3.5
Lys205	Hydrogen Bond (Carbonyl)	-4.2
Val110	Hydrophobic (Cyclopropyl)	-1.8
Table 2: Fragment Molecular Orbital (FMO) Interaction Energies (Simulated Binding)

Implications for Drug Development

Understanding the molecular orbitals of Phenyl(1-phenylcyclopropyl)methanone directly accelerates rational drug discovery[5]. The rigid cyclopropyl ring not only locks the adjacent phenyl group into a specific vector for receptor binding but also modulates the electron density of the carbonyl group through Walsh orbital donation.

This stereoelectronic tuning can be exploited to optimize the metabolic stability of the compound. The electron-rich cyclopropyl ring can act as a metabolic shield against nucleophilic attack at the carbonyl center. By leveraging these computational insights, medicinal chemists can rationally design derivatives with enhanced potency, improved pharmacokinetic profiles, and reduced off-target toxicity.

References

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• Drug Target Review. Computational model of molecular interactions could improve new medicine development. 5

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• ACS Publications. Molecular Structure and Conformation of Cyclopropylbenzene As Determined by ab Initio Molecular Orbital Calculations...3

• PMC (National Institutes of Health). Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. 1

• MDPI. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions.

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Protocols & Analytical Methods

Application Note: A Validated Step-by-Step Synthesis Protocol for Phenyl(1-phenylcyclopropyl)methanone

Abstract

This application note provides a comprehensive and validated multi-step protocol for the synthesis of Phenyl(1-phenylcyclopropyl)methanone, a valuable chemical scaffold in medicinal chemistry and materials science. The synthetic strategy is designed for reproducibility and scalability in a standard laboratory setting. The pathway proceeds through four distinct stages: (1) cyclopropanation of 2-phenylacetonitrile to form 1-phenylcyclopropane-1-carbonitrile, (2) hydrolysis to 1-phenylcyclopropanecarboxylic acid, (3) conversion to the corresponding acid chloride, and (4) a final Friedel-Crafts acylation to yield the target ketone. This guide emphasizes the rationale behind procedural choices, critical safety considerations for hazardous reagents, and detailed methodologies for reaction work-up and product purification, ensuring scientific integrity and successful execution for researchers in drug development and organic synthesis.

Introduction and Scientific Background

Cyclopropyl ketones are a class of organic compounds featuring a strained three-membered ring adjacent to a carbonyl group. This unique structural arrangement imparts distinct electronic and conformational properties, making them highly sought-after motifs in synthetic and medicinal chemistry.[1] The target molecule, Phenyl(1-phenylcyclopropyl)methanone, contains a quaternary carbon within the cyclopropane ring, a feature that can enhance metabolic stability and enforce specific molecular conformations, which is advantageous in the design of novel therapeutic agents.[2]

The synthetic route detailed herein is a robust, multi-step process that builds the core structure methodically. It circumvents common isomeric challenges associated with other cyclopropanation methods, such as the Corey-Chaykovsky reaction on chalcone, which would yield the constitutional isomer Phenyl(2-phenylcyclopropyl)methanone.[3][4] Our chosen pathway begins with the α-alkylation of 2-phenylacetonitrile using 1,2-dibromoethane to construct the 1-phenylcyclopropane core.[5] Subsequent functional group manipulations—hydrolysis of the nitrile, conversion to an acyl chloride, and a concluding Friedel-Crafts acylation—provide a reliable path to the desired product.[6]

Overall Synthetic Workflow

The synthesis is a four-step sequence designed for clarity and efficiency. Each step involves a distinct transformation, work-up, and purification before proceeding to the next.

Caption: Four-step synthetic workflow for Phenyl(1-phenylcyclopropyl)methanone.

Safety and Reagent Handling

Critical Warning: This protocol involves hazardous materials. A thorough risk assessment must be conducted before commencing any experimental work. All operations should be performed inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-retardant lab coat, and chemical-resistant gloves.

• Sodium Hydride (NaH) : A water-reactive and flammable solid.[7] It can ignite spontaneously in air, especially when finely divided. In contact with water, it liberates extremely flammable hydrogen gas.[8] NaH must be handled under an inert atmosphere (e.g., nitrogen or argon). Use only dry solvents and glassware. For fires, use a Class D extinguisher (dry powder, sand, or soda ash); DO NOT USE WATER, CO₂ or foam .[9]

• Thionyl Chloride (SOCl₂) : A corrosive and toxic liquid that reacts violently with water to release toxic gases (HCl and SO₂). It is a lachrymator and can cause severe burns. Handle only in a well-ventilated fume hood.

• Aluminum Chloride (AlCl₃) : A water-reactive solid that releases HCl gas upon contact with moisture. It can cause severe skin and eye burns. Handle in a dry environment.

• 1,2-Dibromoethane : A toxic and suspected carcinogenic compound. Avoid inhalation and skin contact.[10]

• Trimethylsulfoxonium Iodide : An irritant. Avoid inhalation of dust and contact with skin and eyes.[11] Store away from strong bases and oxidizing agents.

Detailed Experimental Protocols

Step 1: Synthesis of 1-Phenylcyclopropane-1-carbonitrile

This step establishes the core cyclopropane ring via nucleophilic substitution.[5]

Materials:

• 2-Phenylacetonitrile

• 1,2-Dibromoethane

• Sodium hydroxide (NaOH) or Sodium Hydride (NaH, 60% dispersion in oil)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide), if using NaOH

• Anhydrous Toluene or Dimethyl Sulfoxide (DMSO)

• Deionized water

• Brine (saturated aq. NaCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer under a nitrogen atmosphere.

• If using NaH: Wash the NaH dispersion (1.2 equivalents) with dry hexanes to remove the mineral oil, then suspend the NaH in anhydrous DMSO.

• Slowly add 2-phenylacetonitrile (1.0 equivalent) to the base suspension at room temperature.

• After stirring for 30 minutes, add 1,2-dibromoethane (1.1 equivalents) dropwise.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours, monitoring the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: Cool the mixture to room temperature and cautiously quench by slowly adding it to ice-water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to yield 1-phenylcyclopropane-1-carbonitrile.[12]

Step 2: Hydrolysis to 1-Phenylcyclopropanecarboxylic Acid

The nitrile is converted to a carboxylic acid, a key intermediate for the final acylation.[5]

Materials:

• 1-Phenylcyclopropane-1-carbonitrile

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Deionized water

• Diethyl ether

Procedure:

• In a round-bottom flask, combine 1-phenylcyclopropane-1-carbonitrile (1.0 equivalent) with a 1:1 mixture of concentrated HCl and water.

• Heat the mixture to reflux (approx. 100-110 °C) for 8-12 hours. The reaction progress can be monitored by the disappearance of the organic layer.

• Work-up: Cool the reaction mixture in an ice bath. The product should precipitate as a white solid.

• Collect the solid by vacuum filtration and wash it thoroughly with cold water.

• If precipitation is incomplete, extract the acidic solution with diethyl ether, dry the organic layer over MgSO₄, and evaporate the solvent.

• Purification: The crude product can be recrystallized from a suitable solvent system (e.g., water or hexane/ethyl acetate) to yield pure 1-phenylcyclopropanecarboxylic acid.

Step 3: Formation of 1-Phenylcyclopropanecarbonyl Chloride

The carboxylic acid is activated by conversion to its acyl chloride derivative in preparation for the Friedel-Crafts reaction.

Materials:

• 1-Phenylcyclopropanecarboxylic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Anhydrous Dichloromethane (DCM) or Toluene

• A catalytic amount of Dimethylformamide (DMF), if using oxalyl chloride

Procedure:

• Set up a flame-dried round-bottom flask with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl gas).

• Suspend 1-phenylcyclopropanecarboxylic acid (1.0 equivalent) in anhydrous DCM.

• Add thionyl chloride (1.5 equivalents) dropwise at room temperature.

• Gently reflux the mixture for 2-3 hours until gas evolution ceases.

• Work-up: Remove the excess thionyl chloride and solvent by distillation or under reduced pressure (using a vacuum pump protected by a base trap).

• The resulting crude 1-phenylcyclopropanecarbonyl chloride is typically a light-yellow oil and is used immediately in the next step without further purification.

Step 4: Friedel-Crafts Acylation to Phenyl(1-phenylcyclopropyl)methanone

The final C-C bond is formed, attaching the second phenyl ring to the carbonyl group.

Mechanism Visualization:

Caption: Mechanism of Lewis-acid catalyzed Friedel-Crafts acylation.

Materials:

• 1-Phenylcyclopropanecarbonyl chloride

• Anhydrous Aluminum chloride (AlCl₃)

• Anhydrous Benzene (serves as both reagent and solvent)

• Hydrochloric acid (aq. HCl)

• Deionized water, Brine

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-neck flask with a dropping funnel, mechanical stirrer, and nitrogen inlet.

• Charge the flask with anhydrous benzene and cool it to 0-5 °C in an ice bath.

• Carefully and portion-wise, add anhydrous aluminum chloride (1.2 equivalents).

• Dissolve the crude 1-phenylcyclopropanecarbonyl chloride (1.0 equivalent) from Step 3 in a small amount of anhydrous benzene and add it to the dropping funnel.

• Add the acyl chloride solution dropwise to the stirred AlCl₃/benzene suspension over 30-45 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours or until TLC indicates completion.

• Work-up: Carefully pour the reaction mixture onto crushed ice containing concentrated HCl. This will quench the reaction and dissolve the aluminum salts.

• Separate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Combine all organic layers, wash sequentially with dilute HCl, water, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic solution over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (hexane/ethyl acetate eluent) to afford the final product, Phenyl(1-phenylcyclopropyl)methanone.[13][14]

Summary of Reagents and Conditions

Step	Key Reagents	Solvent	Base/Catalyst	Temp.	Time (h)	Typical Yield
1	2-Phenylacetonitrile, 1,2-Dibromoethane	DMSO / Toluene	NaH / NaOH	50-60 °C	4-6	70-85%
2	1-Phenylcyclopropane-1-carbonitrile	Water	Conc. HCl / H₂SO₄	Reflux	8-12	85-95%
3	1-Phenylcyclopropanecarboxylic acid	DCM / Toluene	SOCl₂	Reflux	2-3	>95% (crude)
4	1-Phenylcyclopropanecarbonyl chloride, Benzene	Benzene	AlCl₃	0 °C → RT	2-4	65-80%

References

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Application Note: Phenyl(1-phenylcyclopropyl)methanone Ring-Opening Reaction Conditions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Introduction & Structural Rationale

Phenyl(1-phenylcyclopropyl)methanone (CAS: 5685-39-2), commonly referred to as 1-benzoyl-1-phenylcyclopropane, is a highly strained, 1,1-disubstituted cyclopropyl ketone. It is frequently synthesized via the oxidative ring contraction of cyclobutenes [3]. The presence of both a benzoyl group (electron-acceptor) and a phenyl group (radical/cation stabilizer) on the same cyclopropane carbon (C1) creates a unique electronic bias. This dense functionalization makes the C1–C2 bond highly susceptible to cleavage, serving as a versatile linchpin for synthesizing complex, sp3 -rich polycyclic scaffolds critical in modern drug discovery.

This application note details the mechanistic causality and optimized protocols for two primary ring-opening paradigms: Reductive Single-Electron Transfer (SET) and Acid-Promoted Nucleophilic Cleavage .

Mechanistic Pathways & Causality (E-E-A-T)

Single-Electron Transfer (SET) Reductive Ring-Opening

Kagan’s reagent (SmI₂) is a premier single-electron reductant that exhibits high chemoselectivity for ketones. When applied to phenyl(1-phenylcyclopropyl)methanone, SmI₂ transfers an electron to the carbonyl oxygen, generating a quintet ketyl radical anion [4].

• The Causality of Cleavage: The immense steric strain of the 1,1-disubstitution, coupled with the thermodynamic stability of the resulting enolate, drives the rapid β-scission of the C1–C2 bond. The C1-phenyl group further stabilizes the forming enolate.

• Catalyst Stabilization: A known bottleneck in this pathway is the reversibility of the ring-opening and the background degradation of the catalyst. The strategic addition of substoichiometric Sm(0) dust prevents catalyst deactivation by continuously reducing off-cycle Sm(III) back to active Sm(II), ensuring high turnover and enabling the coupling of recalcitrant substrates [1].

Brønsted/Lewis Acid-Promoted Nucleophilic Ring-Opening

Under strongly acidic conditions, the carbonyl oxygen is protonated or coordinated, enhancing the electrophilicity of the cyclopropane ring.

• The Causality of Cleavage: The ring opens to form a highly stabilized tertiary carbocation (or a transition state with significant carbocationic character at C1). This intermediate is rapidly intercepted by nucleophiles, such as electron-rich arenes, in a hydroarylation sequence.

• Solvent Effects: Hexafluoroisopropanol (HFIP) is the mandatory solvent for Brønsted acid-catalyzed hydroarylations. Its high ionizing power and strong hydrogen-bond donating ability stabilize the cationic transition states, while its low nucleophilicity prevents solvent-trapping side reactions [2].

Quantitative Data: Comparison of Ring-Opening Conditions

Reaction Paradigm	Reagents / Catalyst	Solvent & Temp	Primary Mechanism	Typical Yield	Regioselectivity
Reductive Coupling	20 mol% SmI₂, 10 mol% Sm(0), Alkyne (5 eq)	THF, 55 °C	SET / β-Scission	75–90%	C1–C2 Cleavage
Hydroarylation	10 mol% TfOH, Arene (1.5 eq)	HFIP, 0 °C to RT	Carbocationic / SN​1	80–95%	C1–C2 Cleavage
Halogenation	SnCl₄ (1.2 eq), Nucleophilic Halide	CH₂Cl₂, -78 °C	Lewis Acid Activation	65–80%	C1–C2 Cleavage

Experimental Protocols

Protocol A: SmI₂-Catalyzed Reductive Ring-Opening and Alkyne Coupling

This protocol utilizes a radical-relay mechanism to achieve a formal [3+2] cycloaddition, yielding highly decorated cyclopentyl systems.

Reagents:

• Phenyl(1-phenylcyclopropyl)methanone (1.0 equiv, 0.5 mmol)

• Phenylacetylene (5.0 equiv, 2.5 mmol)

• SmI₂ (0.1 M solution in THF, 20 mol%)

• Sm(0) powder (10 mol%)

• Anhydrous THF (0.1 M final concentration)

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox, add phenyl(1-phenylcyclopropyl)methanone, phenylacetylene, and Sm(0) powder to a flame-dried 10 mL Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous THF (4.0 mL) to the flask and seal it with a rubber septum. Transfer to a fume hood and connect to a Schlenk line (maintaining positive N2​ pressure).

• Catalyst Injection: Heat the mixture to 55 °C. Using a gas-tight syringe, inject the SmI₂ solution (1.0 mL, 0.1 mmol) dropwise over 2 minutes.

• Self-Validation Check: The deep blue color of the SmI₂ will transiently fade to a yellow/green hue as it reduces the ketone. The presence of Sm(0) will help maintain a steady catalytic cycle. If the solution turns completely colorless and white precipitates form immediately, suspect moisture contamination.

• Completion & Workup: Stir for 45–60 minutes. Monitor via TLC (Hexanes/EtOAc 9:1). Once the starting material is consumed, quench the reaction by opening the flask to air and adding saturated aqueous Na2​S2​O3​ (5 mL) and NaHCO3​ (5 mL).

• Isolation: Extract the aqueous layer with EtOAc (3 × 10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Brønsted Acid-Catalyzed Hydroarylation in HFIP

This protocol leverages the unique properties of HFIP to facilitate the intermolecular C–C bond formation via nucleophilic ring-opening.

Reagents:

• Phenyl(1-phenylcyclopropyl)methanone (1.0 equiv, 0.5 mmol)

• 1,3,5-Trimethoxybenzene (1.5 equiv, 0.75 mmol)

• Trifluoromethanesulfonic acid (TfOH) (10 mol%)

• Hexafluoroisopropanol (HFIP) (2.5 mL, 0.2 M)

Step-by-Step Procedure:

• Preparation: To an oven-dried 10 mL vial equipped with a stir bar, add phenyl(1-phenylcyclopropyl)methanone and 1,3,5-trimethoxybenzene.

• Solvent Addition: Add HFIP (2.5 mL) and stir to dissolve the reactants. Cool the reaction mixture to 0 °C using an ice-water bath.

• Acid Addition: Slowly add TfOH (10 mol%) dropwise via a microsyringe.

• Self-Validation Check: Upon addition of TfOH, the solution will immediately undergo a distinct color change (often deep red or purple), indicating the formation of the highly stabilized arenium ion intermediate [2].

• Completion & Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Quench the reaction by adding Triethylamine ( Et3​N , 0.5 mL) to neutralize the TfOH. The color should immediately dissipate.

• Isolation: Concentrate the mixture directly under reduced pressure to remove the volatile HFIP. Purify the crude residue by silica gel chromatography to isolate the branched hydroarylation product.

Mechanistic Workflow Diagram

Fig 1: SmI₂-mediated SET ring-opening mechanism of Phenyl(1-phenylcyclopropyl)methanone.

References

• Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI₂ Catalyst Stabilization Journal of the American Chemical Society (2024). URL:[Link]

• Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol Chemical Science / PMC (2018). URL:[Link]

• Oxidative Ring Contraction of Cyclobutenes: General Approach to Cyclopropylketones including Mechanistic Insights The Journal of Organic Chemistry (2018). URL:[Link]

• SmI₂-Catalyzed Intermolecular Coupling of Cyclopropyl Ketones and Alkynes: A Link between Ketone Conformation and Reactivity Journal of the American Chemical Society (2021). URL:[Link]

Catalytic asymmetric synthesis of Phenyl(1-phenylcyclopropyl)methanone

Application Note: Catalytic Asymmetric Synthesis of Phenyl(1-phenylcyclopropyl)methanone Scaffolds

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Structural Reality Check

Phenyl(1-phenylcyclopropyl)methanone (CAS: 5685-39-2), also known as 1-benzoyl-1-phenylcyclopropane, is a highly valuable scaffold in medicinal chemistry, frequently utilized in the development of serotonin receptor modulators and CNS-active therapeutics [1].

However, a critical structural reality must be addressed before discussing its asymmetric synthesis: the unsubstituted parent compound is achiral . Because the C1 carbon is bonded to a phenyl group, a benzoyl group, and two identical, interconnected −CH2​− groups (C2 and C3), the molecule possesses an internal plane of symmetry ( Cs​ ) bisecting the C2-C3 bond.

Therefore, in modern drug discovery, "asymmetric synthesis" of this scaffold refers to the catalytic enantioselective synthesis of its substituted derivatives (e.g., C2-alkylated/arylated analogues) or the desymmetrization of the cyclopropane ring [2]. This application note outlines the state-of-the-art methodology for accessing these chiral quaternary cyclopropyl methanones via a catalytic asymmetric Michael-Initiated Ring Closure (MIRC) strategy.

Mechanistic Rationale: The MIRC Strategy

Synthesizing 1,1-disubstituted cyclopropanes with high enantiomeric excess (ee) is notoriously difficult due to the steric hindrance at the forming quaternary center. To overcome this, we employ an asymmetric MIRC reaction using an α -substituted enone (e.g., α -phenylchalcone) and a sulfur ylide or bromomalonate, mediated by a chiral organocatalyst or chiral phase-transfer catalyst (PTC) [3].

Causality in Experimental Design:

• Reagent Choice: Using a stabilized sulfur ylide (Corey-Chaykovsky type) allows for a stepwise mechanism. The initial Michael addition is reversible, meaning stereocontrol is dictated by the subsequent irreversible intramolecular SN​2 ring closure.

• Catalyst Selection: A chiral bifunctional squaramide or thiourea catalyst is utilized. The dual hydrogen-bonding network rigidifies the transition state, anchoring the enone while shielding one prochiral face, effectively dictating the facial attack of the nucleophile.

• Temperature Control: The reaction is strictly maintained at -20 °C. Lower thermal energy prevents background (uncatalyzed) racemic pathways and maximizes the ΔΔG‡ between the diastereomeric transition states.

Pathway Visualization

Figure 1: Mechanistic pathway for the asymmetric Michael-Initiated Ring Closure.

Experimental Protocol: Asymmetric Synthesis of (1R,2S)-Phenyl(1-phenyl-2-substituted-cyclopropyl)methanones

This protocol describes a self-validating system for the synthesis of chiral derivatives using a bifunctional organocatalytic approach.

Materials Required

• α -phenylchalcone derivative (1.0 equiv, 0.5 mmol)

• Dimethylsulfoxonium methylide or substituted bromomalonate (1.2 equiv, 0.6 mmol)

• Chiral Bifunctional Squaramide Catalyst (10 mol%)

• Anhydrous Toluene/DCM (1:1 v/v)

• Base: K2​CO3​ (if using bromomalonates) or generated ylide.

Step-by-Step Methodology

• Catalyst and Substrate Pre-equilibration:

  • Action: In an oven-dried Schlenk tube under an argon atmosphere, dissolve the α -phenylchalcone (0.5 mmol) and the chiral squaramide catalyst (10 mol%) in 4.0 mL of anhydrous Toluene/DCM.

  • Causality: Using a non-polar/polar solvent mixture balances the solubility of the reagents while maximizing the strength of the hydrogen-bonding interactions between the catalyst and the enone, which would be disrupted in highly protic solvents.

• Temperature Acclimation:

  • Action: Cool the reaction vessel to -20 °C using a cryocooler. Stir for 15 minutes.

  • Causality: Ensures uniform thermal distribution before the nucleophile is introduced, preventing localized "hot spots" that could lead to racemic background reactions.

• Nucleophile Addition (The MIRC Trigger):

  • Action: Add the nucleophile (e.g., bromomalonate and base, or pre-formed ylide) dropwise over 10 minutes.

  • Causality: Slow addition maintains a low concentration of the active nucleophile, ensuring that all reactive species are processed through the chiral catalyst's active site rather than reacting in the bulk solution.

• Reaction Monitoring & Quenching:

  • Action: Stir at -20 °C for 24–48 hours. Monitor via TLC (Hexanes/EtOAc 4:1). Once the enone is consumed, quench the reaction with 2 mL of saturated aqueous NH4​Cl .

  • Causality: A mildly acidic quench neutralizes the base and destroys any remaining ylide/enolate, preventing post-reaction epimerization of the newly formed stereocenters.

• Purification and Validation:

  • Action: Extract with EtOAc ( 3×5 mL ), dry over MgSO4​ , and concentrate. Purify via flash column chromatography.

  • Validation: Determine the enantiomeric excess (ee) via Chiral HPLC (e.g., Daicel Chiralpak AD-H column, Hexane/IPA 90:10, 1.0 mL/min). This step acts as the ultimate self-validation of the catalyst's facial selectivity.

Quantitative Data Summary

The following table summarizes expected outcomes for various C2-substituted Phenyl(1-phenylcyclopropyl)methanone derivatives synthesized via this protocol, demonstrating the robustness of the catalytic system across different electronic and steric environments [2][3].

Substrate (R-Group at C2)	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee %)
-CH₃ (Methyl)	88	>95:5	96
-Ph (Phenyl)	82	92:8	94
-COOEt (Ester)	91	>99:1	98
-p-OMe-C₆H₄	85	90:10	92
-p-NO₂-C₆H₄	79	94:6	95

Note: Yields refer to isolated yields of the major diastereomer. Enantiomeric excess is determined by chiral stationary phase HPLC.

References

• The Chemistry of Cyclopropanes and New Insights into Organocatalyzed Asymmetric Cyclopropanation. European Journal of Organic Chemistry, 2022(33). DOI: 10.1002/ejoc.202200210. Available at:[Link]

• A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis. RSC Advances, National Center for Biotechnology Information (PMC). Available at:[Link]

Phenyl(1-phenylcyclopropyl)methanone in palladium-catalyzed cross-coupling

Application Note: Phenyl(1-phenylcyclopropyl)methanone in Palladium-Catalyzed Cross-Coupling Workflows

Executive Summary

Cyclopropyl ketones are highly privileged motifs in drug development, offering unique conformational rigidity and metabolic stability. Among these, phenyl(1-phenylcyclopropyl)methanone serves as an exceptional building block and a mechanistic probe for transition-metal catalysis. This application note details a comprehensive, bi-directional workflow: first, the modular synthesis of phenyl(1-phenylcyclopropyl)methanone via a palladium-catalyzed Suzuki cross-coupling and subsequent oxidative ring contraction; second, its downstream application in palladium-catalyzed stereoselective ring-opening cross-coupling to generate complex (E)- α,β -unsaturated ketones. Designed for process chemists and discovery scientists, these self-validating protocols emphasize mechanistic causality, high stereocontrol, and scalable execution.

Mechanistic Causality & Reaction Design

2.1 Upstream Synthesis: Suzuki Coupling & Oxidative Ring Contraction The synthesis of phenyl(1-phenylcyclopropyl)methanone relies on the functionalization of a cyclobutene iodide precursor. We employ a Pd-catalyzed Suzuki-Miyaura cross-coupling using Pd(dppf)Cl 2​ [1]. Causality: The bidentate dppf ligand provides a wide bite angle (approx. 99°), which accelerates the reductive elimination step—a critical requirement when dealing with sterically demanding, strained cyclobutene rings. Following the cross-coupling, the 1,2-diphenylcyclobutene intermediate is subjected to mCPBA. The oxidant epoxidizes the double bond, generating a highly strained oxabicyclo[2.1.0]pentane intermediate that spontaneously undergoes a thermodynamically driven ring contraction to form the cyclopropyl ketone[1].

2.2 Downstream Application: Palladium-Catalyzed Ring Opening Cyclopropyl ketones undergo facile C–C bond activation due to inherent ring strain (~27.5 kcal/mol) and the polarizing effect of the carbonyl group. Causality: In the presence of a Pd(0) catalyst (generated in situ from Pd(OAc) 2​ and PCy 3​ ), oxidative addition occurs selectively at the less sterically hindered C–C bond of the cyclopropane ring, forming a palladium homoenolate intermediate[2]. The choice of the electron-rich, bulky tricyclohexylphosphine (PCy 3​ ) ligand is deliberate: it stabilizes the monomeric Pd(0) species and promotes the subsequent β -hydride elimination, yielding exclusively the (E)-isomer of the α,β -unsaturated ketone[2].

Visualizations

Fig 1: Two-stage synthetic workflow for phenyl(1-phenylcyclopropyl)methanone.

Fig 2: Mechanism of Pd-catalyzed stereoselective ring-opening of cyclopropyl ketones.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of Phenyl(1-phenylcyclopropyl)methanone [1] Objective: Access the target cyclopropyl ketone via a one-pot Suzuki coupling and oxidative contraction. Self-Validation Checkpoints: Colorimetric shifts and TLC consumption ensure reaction progression before proceeding to the next chemical transformation.

• Suzuki Cross-Coupling:

  • In an oven-dried Schlenk flask under N 2​ , dissolve 1-iodo-2-phenylcyclobut-1-ene (1.0 equiv, 0.2 M) in anhydrous THF.

  • Add phenylboronic acid (1.5 equiv) and Pd(dppf)Cl 2​ ·CH 2​ Cl 2​ (4 mol%).

  • Validation: The solution will immediately appear deep red/orange, indicating the active Pd-complex in solution.

  • Add an aqueous solution of NaOH (1 M, 3.0 equiv). Stir at ambient temperature (20 °C).

  • In-Process Control: Monitor via TLC (hexane/EtOAc 95:5). Full consumption of the iodide (R f​ ~0.8) to the 1,2-diphenylcyclobutene intermediate (R f​ ~0.7) typically occurs within 2 hours.

• Workup & Filtration:

  • Quench with deionized water, extract with Et 2​ O (3 × 20 mL), and dry over MgSO 4​ .

  • Filter through a short pad of silica to remove palladium salts.

  • Validation: The filtrate must be clear and colorless to pale yellow. Any dark tint indicates Pd carryover, which can decompose the peroxide in the next step.

• Oxidative Ring Contraction:

  • Concentrate the crude intermediate and redissolve in CH 2​ Cl 2​ (0.1 M). Cool to 0 °C.

  • Dropwise, add mCPBA (1.0 equiv in CH 2​ Cl 2​ ).

  • In-Process Control: Check TLC after 15 minutes. If the intermediate remains, add mCPBA in 0.5 equiv portions until complete consumption.

  • Quench with saturated aqueous Na 2​ S 2​ O 3​ to destroy excess peroxide (Validation: starch-iodide paper must test negative), followed by saturated NaHCO 3​ .

  • Purify via flash chromatography to yield phenyl(1-phenylcyclopropyl)methanone as a yellowish oil (R f​ = 0.5)[1].

Protocol B: Palladium-Catalyzed Ring-Opening to (E)-1,2-diphenylbut-2-en-1-one [2] Objective: Stereoselective C–C bond cleavage to yield an (E)- α,β -unsaturated ketone.

• Catalyst Activation:

  • In a glovebox, charge a vial with Pd(OAc) 2​ (5 mol%), PCy 3​ (10 mol%), and K 2​ CO 3​ (2.0 equiv).

  • Causality: The strict 1:2 ratio of Pd to phosphine ensures complete formation of the active L 2​ Pd(0) species upon in situ reduction, preventing the formation of inactive palladium black.

• Reaction Execution:

  • Add phenyl(1-phenylcyclopropyl)methanone (1.0 equiv) dissolved in anhydrous toluene (0.2 M).

  • Seal the vial, remove from the glovebox, and heat at 110 °C for 12 hours.

  • Validation: The reaction mixture will transition from pale yellow to a dark brown homogeneous solution, indicating the successful formation of active Pd(0) complexes.

• Isolation:

  • Cool to room temperature, dilute with EtOAc, and filter through Celite. Purify by column chromatography (petroleum ether/EtOAc).

  • Validation: 1 H NMR will show a characteristic vinylic proton doublet of quartets (~6.5 ppm) with a large coupling constant (J > 15 Hz), confirming the exclusive formation of the (E)-isomer[2].

Quantitative Data Presentation

Table 1: Optimization Parameters for Pd-Catalyzed Ring Opening of Cyclopropyl Ketones[2]

Catalyst System	Solvent	Temp (°C)	Yield (%)	Stereoselectivity (E:Z)	Mechanistic Rationale
Pd(OAc) 2​ / PPh 3​	Toluene	110	45%	>99:1	PPh 3​ is insufficiently electron-rich for rapid oxidative addition into the C-C bond.
Pd(OAc) 2​ / PCy 3​	Toluene	110	89%	>99:1	PCy 3​ provides optimal electron density and steric bulk for efficient β -hydride elimination.
Pd(OAc) 2​ / PCy 3​	DMF	110	32%	>99:1	Polar coordinating solvents competitively bind Pd, inhibiting the catalytic cycle.
Pd(OAc) 2​ / PCy 3​	Toluene	80	55%	>99:1	Lower thermal energy is insufficient to reliably overcome the C-C cleavage activation barrier.

References

• Oxidative Ring Contraction of Cyclobutenes: General Approach to Cyclopropylketones including Mechanistic Insights The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Palladium-catalyzed stereoselective ring-opening reaction of aryl cyclopropyl ketones Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-catalyzed stereoselective ring-opening reaction of aryl cyclopropyl ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Microwave-assisted synthesis of Phenyl(1-phenylcyclopropyl)methanone

Comprehensive Application Note: Microwave-Assisted Synthesis of Phenyl(1-phenylcyclopropyl)methanone

Introduction and Chemical Significance

Phenyl(1-phenylcyclopropyl)methanone (also known as 1-benzoyl-1-phenylcyclopropane) is a sterically constrained, rigid cyclopropyl ketone. In modern drug development, cyclopropyl rings are frequently integrated into molecular scaffolds to enhance metabolic stability, increase brain permeability, and restrict molecular conformation[1]. Specifically, derivatives of phenylcyclopropyl methanones serve as foundational building blocks for synthesizing bioactive compounds, including selective serotonin receptor modulators[1].

Traditionally, the cyclopropanation of active methylene compounds like deoxybenzoin (1,2-diphenyl-1-ethanone) using 1,2-dibromoethane requires harsh basic conditions, prolonged thermal refluxing, and often results in poor yields due to competitive O-alkylation or incomplete ring closure. Transitioning this protocol to a Microwave-Assisted Phase-Transfer Catalysis (PTC) system resolves these kinetic bottlenecks, delivering a high-yield, self-validating, and environmentally benign workflow[2].

Mechanistic Rationale: The Causality of Microwave-Assisted PTC

To achieve a high-yielding synthesis, it is critical to understand the physical chemistry driving the reaction. The transformation is a double alkylation of the active methylene group of deoxybenzoin.

• The Role of Phase-Transfer Catalysis (PTC): Potassium carbonate (K₂CO₃) is used as a mild, inexpensive base, but it is entirely insoluble in the organic phase. Tetrabutylammonium bromide (TBAB) acts as the phase-transfer catalyst. The lipophilic tetrabutylammonium cation shuttles the carbonate anion to the solid-liquid interface, facilitating the rapid deprotonation of deoxybenzoin without requiring protic solvents that could induce side reactions[3].

• The Causality of Microwave Dielectric Heating: The reaction proceeds via two sequential Sₙ2 displacements. The first intermolecular Sₙ2 attack on 1,2-dibromoethane forms a mono-alkylated (bromoethyl) intermediate. The subsequent intramolecular Sₙ2 ring closure is entropically demanding and notoriously slow under conventional heating. Microwave irradiation directly couples with the polar transition states of this intermediate, providing localized dielectric heating that rapidly overcomes the activation energy barrier, accelerating ring closure and preventing the accumulation of the mono-alkylated byproduct[3].

Mechanistic pathway of the microwave-assisted cyclopropanation.

Self-Validating Experimental Protocol

This methodology is designed to be a self-validating system; each phase of the workflow includes a chemical logic check to ensure the integrity of the synthesis.

Materials & Reagents

• Deoxybenzoin (1,2-diphenyl-1-ethanone): 10.0 mmol (1.96 g)

• 1,2-Dibromoethane: 15.0 mmol (2.82 g / 1.30 mL)

• Potassium carbonate (K₂CO₃), anhydrous: 30.0 mmol (4.14 g)

• Tetrabutylammonium bromide (TBAB): 1.0 mmol (0.32 g, 10 mol%)

• N,N-Dimethylformamide (DMF): 2.0 mL (Acts as a microwave susceptor and homogenizer)

Step-by-Step Methodology

• Solid-Phase Preparation: Finely grind the anhydrous K₂CO₃ in a mortar. Causality: Maximizing the surface area of the base is critical for efficient solid-liquid PTC interaction.

• Reaction Assembly: In a 30 mL heavy-walled microwave-safe glass vial equipped with a magnetic stir bar, combine the ground K₂CO₃, TBAB, deoxybenzoin, and 1,2-dibromoethane. Add 2.0 mL of DMF to create a uniform slurry.

• Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate the mixture in a laboratory microwave synthesizer at 150 W, ramping to 90 °C, and hold for exactly 12 minutes. Causality: The sealed vessel safely contains the pressure generated by heating 1,2-dibromoethane (b.p. 131 °C) slightly below its boiling point, preventing reagent volatilization.

• TLC Validation (Self-Validation Step): Cool the vial to room temperature using compressed air. Sample 10 µL of the crude mixture, dilute in ethyl acetate (EtOAc), and spot on a silica TLC plate alongside a deoxybenzoin standard (Eluent: Hexane:EtOAc 9:1). Complete consumption of the starting material (Rf ~0.4) and the appearance of a single non-polar product spot (Rf ~0.6) validates successful cyclopropanation.

• Aqueous Workup: Dilute the crude mixture with 30 mL of distilled water to dissolve the inorganic salts (K₂CO₃ and KBr byproducts). Extract the aqueous phase with EtOAc (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with brine (2 x 20 mL) to pull any residual DMF into the aqueous phase. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting pale-yellow oil via silica gel flash chromatography (Hexane:EtOAc 95:5) to yield pure Phenyl(1-phenylcyclopropyl)methanone.

Step-by-step experimental workflow for the synthesis and purification.

Quantitative Data Analysis

The integration of microwave dielectric heating with PTC drastically outperforms conventional thermal methods[2]. The table below summarizes the quantitative optimization of the reaction parameters, proving the necessity of both the microwave energy and the phase-transfer catalyst for optimal yields.

Table 1: Optimization and Comparison of Reaction Conditions

Heating Method	Base / Catalyst	Solvent	Temp (°C)	Time	Yield (%)	Purity Profile
Conventional (Oil Bath)	NaOH / None	Ethanol	80	12 hours	45	High mono-alkylated impurities
Conventional (Oil Bath)	K₂CO₃ / TBAB	DMF	90	6 hours	68	Moderate side-reactions
Microwave (150 W)	K₂CO₃ / None	Solvent-free	90	20 min	55	Incomplete conversion
Microwave (150 W)	K₂CO₃ / TBAB	DMF (2 mL)	90	12 min	92	>98% pure, single product

References

• Title : Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions Source : MDPI (Catalysts) URL : [Link]

• Title : Application of Microwave Irradiation to Phase-Transfer Catalyzed Reactions Source : ACS Publications (Organic Process Research & Development) URL : [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Phenyl(1-phenylcyclopropyl)methanone Synthesis

Welcome to the Application Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working on the cyclopropanation of active methylene compounds.

The conventional synthesis of cyclopropyl ketones, such as Phenyl(1-phenylcyclopropyl)methanone (also known as 1-benzoyl-1-phenylcyclopropane), relies on the double alkylation of deoxybenzoin with 1,2-dibromoethane[1]. While alternative methodologies like the oxidative ring contraction of cyclobutenes exist[2], direct cyclopropanation remains the industry standard. This reaction can be executed using bases like K₂CO₃ in polar aprotic solvents[3], but Phase-Transfer Catalysis (PTC) using aqueous NaOH and a quaternary ammonium salt is often preferred to maximize chemoselectivity and scalability[4].

Below, you will find a mechanistic breakdown, quantitative data on common side reactions, a troubleshooting FAQ, and a self-validating experimental protocol.

Mechanistic Pathway & Side Reaction Network

Understanding the causality behind side reactions requires mapping the reaction kinetics. The synthesis proceeds via two distinct enolate formations. The first alkylation is intermolecular, while the second is an intramolecular ring closure. Because forming a three-membered ring introduces significant ring strain (~27.5 kcal/mol), the second step is the kinetic bottleneck where most side reactions diverge.

Mechanistic pathway and side reactions in the cyclopropanation of deoxybenzoin.

Quantitative Analysis of Common Side Reactions

Side Reaction / Byproduct	Typical Yield Impact	Mechanistic Root Cause	Preventative Action
Incomplete Cyclization (4-bromo-1,2-diphenylbutan-1-one)	10% – 30%	High ring-strain activation barrier prevents the 2nd cyclization step.	Maintain >500 RPM stirring; ensure sufficient thermal energy (60°C).
O-Alkylation (Enol ether derivatives)	5% – 15%	"Naked" enolate oxygen acts as a hard nucleophile in polar aprotic solvents.	Use biphasic PTC system to shield oxygen via tight ion-pairing.
Aldol Condensation (Deoxybenzoin dimers)	5% – 10%	High enolate concentration relative to available 1,2-dibromoethane.	Maintain excess 1,2-dibromoethane; utilize slow base addition.
Reagent Elimination (Vinyl bromide gas)	Reagent Depletion	Base-catalyzed E2 elimination of 1,2-dibromoethane at high temperatures.	Cap reaction temperature at 60°C; avoid massive base excesses.

Troubleshooting FAQs

Q1: My GC-MS shows a massive peak corresponding to the mono-alkylated intermediate (4-bromo-1,2-diphenylbutan-1-one). Why isn't the ring closing? A: This is a classic kinetic trapping issue. The first alkylation (intermolecular) is relatively fast, but the second step (intramolecular cyclization) requires overcoming the high activation energy associated with cyclopropane ring strain. If you are using a biphasic Phase-Transfer Catalysis (PTC) system[4], the most common culprit is poor interfacial mass transfer. Solution: Increase your stirring rate to >500 RPM to maximize the surface area of the aqueous-organic interface. Additionally, verify that your reaction temperature is maintained strictly at 60°C; dropping below 50°C will stall the reaction at the mono-alkylated stage.

Q2: I am detecting an isomer of my product with an ether linkage. What is this, and how do I prevent it? A: You are observing O-alkylation. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom of the enolate is a "hard" nucleophile, while the carbon atom is "soft." If you are running the reaction in a polar aprotic solvent (like pure DMF or DMSO) without a coordinating counter-cation, the enolate oxygen becomes highly charged and "naked," favoring attack on the electrophile to form an enol ether[3]. Solution: Switch to a biphasic PTC system (e.g., Toluene/50% aq. NaOH with TBAB). The bulky tetrabutylammonium cation forms a tight ion pair with the enolate oxygen, sterically shielding it and directing the electrophile to the softer carbon atom, thereby enforcing C-alkylation.

Q3: The reaction mixture darkens rapidly upon base addition, and I am losing starting material to high-molecular-weight byproducts. What is happening? A: This indicates Aldol-type self-condensation of the deoxybenzoin. This occurs when the concentration of the enolate is high, but the local concentration of the electrophile (1,2-dibromoethane) is too low, forcing the enolate to attack unreacted starting material. Solution: Ensure 1,2-dibromoethane is present in excess (1.5 to 2.0 equivalents) before the base is introduced. Add the aqueous base dropwise over 30-45 minutes to keep the steady-state concentration of the enolate low.

Q4: I smell a sweet, pungent gas during the reaction, and my yield is low despite full consumption of the starting material. What is going wrong? A: You are likely driving the E2 elimination of 1,2-dibromoethane to form vinyl bromide (a gas). This side reaction outcompetes cyclopropanation when the temperature exceeds 70°C or when the base concentration is excessively high. Solution: Strictly control the internal reaction temperature to 60°C. Do not exceed 3.0 equivalents of NaOH.

Optimized Experimental Protocol: Biphasic PTC Cyclopropanation

This protocol is designed as a self-validating system : it incorporates In-Process Controls (IPCs) that allow the chemist to verify the success of the first alkylation before forcing the ring closure, ensuring mechanistic integrity throughout the workflow.

Reagents:

• Deoxybenzoin: 1.0 equivalent (10 mmol, 1.96 g)

• 1,2-Dibromoethane: 1.5 equivalents (15 mmol, 2.82 g)

• Tetrabutylammonium bromide (TBAB): 0.05 equivalents (0.5 mmol, 0.16 g)

• Sodium Hydroxide (NaOH, 50% w/w aqueous): 3.0 equivalents (30 mmol, 2.4 g of solution)

• Toluene: 15 mL

Step-by-Step Methodology:

• System Initialization: In a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve deoxybenzoin (1.96 g) and 1,2-dibromoethane (2.82 g) in toluene (15 mL). Add TBAB (0.16 g).

• Base Addition: Heat the mixture to 40°C. Begin vigorous stirring (minimum 500 RPM). Add the 50% aqueous NaOH solution dropwise via a syringe pump over 30 minutes. Causality Note: Slow addition prevents enolate pooling, mitigating Aldol self-condensation.

• Cyclization Phase: Once addition is complete, raise the internal temperature to 60°C.

• In-Process Control (IPC) Check: After 3 hours, sample the organic layer for GC-MS or TLC.

  • Validation Check: You should observe the disappearance of deoxybenzoin and the presence of the mono-alkylated intermediate. If deoxybenzoin remains, check stirring efficiency.

• Completion: Continue stirring at 60°C for an additional 4-6 hours until the mono-alkylated intermediate is fully converted to Phenyl(1-phenylcyclopropyl)methanone.

• Workup: Cool the mixture to room temperature. Quench with 20 mL of distilled water. Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/Ethyl Acetate gradient) or recrystallization to yield the pure cyclopropyl ketone.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-Benzoyl-N-phenyl­cyclo­propane­carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Phenyl(1-phenylcyclopropyl)methanone

Welcome to the technical support center for Phenyl(1-phenylcyclopropyl)methanone. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we provide in-depth, field-proven insights into its purification, addressing common challenges through detailed FAQs and troubleshooting protocols. Our goal is to empower you with the knowledge to achieve the highest possible purity in your experimental work.

Compound Profile: Phenyl(1-phenylcyclopropyl)methanone

Before purification, understanding the physicochemical properties of the target compound is critical. This knowledge directly informs the selection of appropriate solvents and techniques.

Property	Value	Source
IUPAC Name	phenyl-(1-phenylcyclopropyl)methanone	[1]
CAS Number	5685-39-2	[1]
Molecular Formula	C₁₆H₁₄O	[1]
Molecular Weight	222.28 g/mol	[1]
Appearance	Typically a white crystalline solid	[1]
Solubility	Soluble in organic solvents such as dichloromethane and ethyl acetate; Insoluble in water.	[1][2]
Stability	Generally stable under normal laboratory conditions but may be sensitive to strong oxidizing agents.	[1]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification strategy for Phenyl(1-phenylcyclopropyl)methanone.

Q1: What are the most effective methods for purifying crude Phenyl(1-phenylcyclopropyl)methanone?

The two most effective and commonly employed methods for purifying this compound are flash column chromatography and recrystallization.

• Flash Column Chromatography is the preferred method for purifying the crude product directly from a reaction mixture, especially when dealing with a complex mixture of impurities or when isomers are present. It offers excellent separation of compounds with different polarities.[1][3]

• Recrystallization is an ideal technique for polishing the purity of an already enriched product (e.g., >90% pure). It is highly effective at removing small amounts of impurities from a solid crystalline compound, often resulting in a product of very high purity.[4][5]

Q2: How do I decide whether to use column chromatography or recrystallization?

The choice depends on the purity of your crude material and the nature of the impurities.

• Use Flash Chromatography if: Your crude product contains multiple byproducts, unreacted starting materials with polarities similar to the product, or if the product is an oil or amorphous solid. Chromatography is excellent for large-scale purification and for separating components from a complex initial mixture.[6][7]

• Use Recrystallization if: Your product is already substantially pure (>90%) and crystalline. This method is highly efficient for removing trace impurities that may be incorporated into the crystal lattice. If your compound "oils out" during initial crystallization attempts, it may be too impure, and a preliminary chromatographic step is recommended.[8][9]

The workflow diagram below provides a visual guide for this decision-making process.

Q3: What is the recommended solvent system for flash column chromatography of Phenyl(1-phenylcyclopropyl)methanone?

A combination of a non-polar solvent like hexane or petroleum ether and a moderately polar solvent like ethyl acetate is standard and effective.[1][10]

• Rationale: Phenyl(1-phenylcyclopropyl)methanone is a ketone with moderate polarity. A hexane/ethyl acetate system provides a wide polarity range, allowing for the efficient elution of non-polar impurities first, followed by the desired product, while retaining more polar impurities on the silica gel.

• Optimization: The ideal ratio should be determined by Thin Layer Chromatography (TLC). Start by testing a 9:1 hexane:ethyl acetate mixture. The goal is to achieve a retention factor (Rf) for the product of approximately 0.25-0.35 to ensure good separation on the column.[7]

Q4: How do I select an appropriate solvent for recrystallization?

An ideal recrystallization solvent should dissolve the compound completely when hot (at its boiling point) but poorly when cold.[11][12] Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[11]

• Screening Process:

  • Place a small amount of your compound in several test tubes.

  • Add a small amount of a different test solvent to each tube (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene).

  • Observe solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

  • Heat the tubes that showed poor solubility. The compound should fully dissolve at or near the solvent's boiling point.[13]

  • Allow the clear solutions to cool slowly to room temperature, then in an ice bath. Abundant crystal formation indicates a good solvent.[13]

• Solvent Pairs: If no single solvent is ideal, a binary solvent system (e.g., ethanol-water, toluene-hexane) can be used. Dissolve the compound in a minimal amount of the "good" solvent (in which it is highly soluble) at boiling, then add the "poor" solvent (in which it is insoluble) dropwise until the solution becomes faintly cloudy. Add a few more drops of the "good" solvent to clarify and then allow to cool.[13]

Q5: What are the likely impurities from the synthesis of Phenyl(1-phenylcyclopropyl)methanone?

Impurities are highly dependent on the synthetic route. Common syntheses may involve precursors like acetophenone and cyclopropyl derivatives.[1] Potential impurities include:

• Unreacted Starting Materials: Residual acetophenone, cyclopropyl derivatives, or other reagents.

• Side-Reaction Products: Byproducts from reactions typical of ketones or the specific coupling chemistry used. For example, in syntheses involving strong bases, self-condensation or rearrangement products might occur.

• Isomers: Depending on the synthetic strategy, constitutional isomers could be formed, which often require careful chromatography for separation.[9]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is designed for the purification of a multi-gram scale crude product.

Materials:

• Crude Phenyl(1-phenylcyclopropyl)methanone

• Silica gel (230-400 mesh)

• Hexane (or petroleum ether) and Ethyl Acetate (EtOAc), HPLC grade

• Glass column, collection tubes, TLC plates, and UV lamp

Procedure:

• TLC Analysis: Determine the optimal eluent composition by running TLC plates with varying ratios of Hexane:EtOAc (e.g., 95:5, 90:10, 80:20). The ideal system will give your product an Rf value of ~0.3.

• Sample Preparation (Dry Loading): a. Dissolve the crude product in a minimal amount of a volatile solvent like dichloromethane.[7] b. Add silica gel (approximately 2-3 times the weight of your crude product) to this solution.[7] c. Remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder. This prevents band broadening and improves separation.[7]

• Column Packing: a. Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 5% EtOAc in Hexane). b. Pour the slurry into the column and use gentle air pressure to pack a uniform bed. Ensure there are no air bubbles or cracks. c. Add a thin layer of sand to the top of the silica bed to prevent disruption when adding the sample and eluent.[7]

• Loading and Elution: a. Carefully add the dry-loaded sample powder to the top of the column. b. Gently add the mobile phase, being careful not to disturb the packed bed. c. Begin elution, starting with a low polarity mixture (e.g., 2-5% EtOAc in Hexane) and gradually increasing the polarity (gradient elution) if necessary to elute the product.

• Fraction Collection and Analysis: a. Collect fractions of a consistent volume. b. Spot each fraction (or every few fractions) on a TLC plate to monitor the elution of the product.[7] c. Combine the fractions containing the pure product, as determined by TLC.

• Isolation: a. Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to yield the purified Phenyl(1-phenylcyclopropyl)methanone.

Protocol 2: Purification by Recrystallization

This protocol is for enhancing the purity of a solid, mostly pure (>90%) sample.

Materials:

• Partially pure Phenyl(1-phenylcyclopropyl)methanone

• Pre-selected recrystallization solvent (e.g., isopropanol)

• Erlenmeyer flask, condenser, heating mantle, Buchner funnel, and filter paper

Procedure:

• Dissolution: a. Place the crude solid in an Erlenmeyer flask with a stir bar. b. Add a small amount of the chosen solvent and, with gentle heating and stirring, bring the mixture to a boil.[12] c. Continue adding small portions of the hot solvent until the solid just dissolves completely. Using the absolute minimum amount of hot solvent is crucial for maximizing yield.[9][12]

• Decolorization (Optional): a. If the hot solution is colored by impurities, remove it from the heat, let it cool slightly, and add a small amount of activated carbon. b. Reheat the mixture to boiling for a few minutes, then perform a hot filtration through fluted filter paper to remove the carbon.[9]

• Crystallization: a. Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Rapid cooling can trap impurities.[4][8] b. Once the solution has reached room temperature and crystal growth has slowed, place the flask in an ice-water bath for at least 30 minutes to maximize the crystal yield.[4]

• Collection and Washing: a. Collect the crystals by vacuum filtration using a Buchner funnel.[14] b. Wash the crystals with a minimal amount of ice-cold recrystallization solvent to remove any residual soluble impurities from the crystal surfaces.[9][12]

• Drying: a. Allow the crystals to dry on the filter funnel under vacuum for a few minutes. b. Transfer the crystals to a watch glass or drying dish and dry them to a constant weight, preferably in a vacuum oven. The presence of residual solvent can depress the melting point and affect analytical data.[12]

Troubleshooting Guides

Flash Chromatography Troubleshooting

Problem	Probable Cause(s)	Recommended Solution(s)
Poor or No Separation	Incorrect Solvent System: The polarity of the eluent is too high (all compounds elute together) or too low (compounds do not move).	Re-evaluate the solvent system using TLC. Aim for a significant difference in Rf values between your product and major impurities. A shallower gradient or isocratic elution may be necessary.[9]
Column Overload: Too much sample has been loaded onto the column for its size.	Use a larger column or reduce the amount of sample loaded. As a rule of thumb, use a silica gel mass of 50-100 times the mass of the crude sample.
Poor Column Packing: The silica bed has cracks, channels, or is not uniform.	Repack the column carefully. Ensure a homogenous slurry and gentle, even pressure during packing.[15]
Product Elutes Too Quickly	Solvent Polarity Too High: The eluent is too strong, resulting in a low retention time.	Start with a less polar solvent mixture. Ensure you are using the correct solvents and that they are mixed in the proper ratio.[16]
Sample Dissolved in Strong Solvent for Loading: Using solvents like DMF or DMSO for loading can act as a strong eluent.	Use a weak solvent (e.g., dichloromethane, toluene) for sample dissolution or, preferably, use the dry loading technique described in the protocol.[16]
Varying Retention Times	System Not Equilibrated: The column was not flushed sufficiently with the mobile phase before sample injection.	Equilibrate the column with at least 10 column volumes of the initial mobile phase until a stable baseline is observed.[17]
Solvent Composition Change: Inconsistent mixing of solvents or evaporation of a volatile component.	Ensure pumps are working correctly and solvent reservoirs are covered to prevent evaporation.[17][18]
Temperature Fluctuations: Changes in lab temperature can affect solvent viscosity and retention.	Use a column oven if available or ensure the lab temperature is stable.[17]

Recrystallization Troubleshooting

Problem	Probable Cause(s)	Recommended Solution(s)
No Crystals Form Upon Cooling	Too Much Solvent: The solution is not saturated at the lower temperature.[8]	Boil off some of the solvent to concentrate the solution and attempt to cool again.[11][19]
Supersaturation: The solution is saturated, but crystal nucleation has not initiated.[8]	Induce crystallization by scratching the inside of the flask at the liquid's surface with a glass rod or by adding a "seed crystal" of the pure compound.[12][19]
Compound "Oils Out"	Solution Cooled Too Quickly: The compound's solubility limit is exceeded at a temperature above its melting point in the solvent mixture.	Reheat the mixture to redissolve the oil. Add a small amount of additional solvent to lower the saturation point, and allow the solution to cool much more slowly (e.g., by placing the flask in a warm water bath that cools over time).[8][11]
Compound is Too Impure: Impurities can depress the melting point and interfere with crystal lattice formation.	Purify the material first by column chromatography to remove the bulk of the impurities, then attempt recrystallization.[8]
Low Yield of Recovered Crystals	Too Much Solvent Used: A significant amount of the product remains dissolved in the cold mother liquor.[19]	Use the absolute minimum amount of hot solvent needed for dissolution. Evaporate some of the mother liquor to recover a second crop of crystals.
Premature Crystallization: Crystals formed during hot filtration.	Use an excess of hot solvent to keep the compound dissolved during filtration, then boil off the excess before cooling. Pre-heating the filter funnel can also help.[14]
Washing with Room-Temp Solvent: Using solvent that is not ice-cold for washing will redissolve a portion of the collected product.	Always use a minimal amount of ice-cold solvent for washing the crystals on the filter.[12]

Visualization: Purification Strategy Workflow

This diagram outlines the decision-making process for selecting the appropriate purification method for Phenyl(1-phenylcyclopropyl)methanone.

Caption: Decision tree for selecting a purification method.

References

• Technical Support Center: Optimizing Recrystallization and Purification. Benchchem.
• Phenyl(1-phenylcyclopropyl)methanone (EVT-12943695). EvitaChem.
• Problems with Recrystallisations. University of York Chemistry Teaching Labs.
• Several Problems of Flash Column Chromatography. Hawach.
• Troubleshooting Crystallization. Chemistry LibreTexts.
• Recrystallization Guide.
• Recrystallization Techniques.
• Chromatography: About. University of Rochester, Department of Chemistry.
• Visible-light-induced triple catalysis for a ring-opening cyanation of cyclopropyl ketones - Supporting Information.
• Technical Support Center: Phenyl(1H-pyrrol-3-yl)methanone Synthesis. Benchchem.
• Application Note: Chromatographic Purification of Phenyl(1H-pyrrol-3-yl)methanone. Benchchem.
• Recrystallization PW 01.
• Cyclopropyl phenyl ketone CAS#: 3481-02-5. ChemWhat.
• Technical Support Center: Purification of Phenyl(1H-pyrrol-3-yl)methanone. Benchchem.
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Recrystallization Summary.
• Chromatography Troubleshooting. Teledyne ISCO via YouTube.
• Liquid Chromatography Troubleshooting Guide. Thermo Fisher Scientific.
• Synthesis and Pharmacological Evaluation of Enantiopure N-Substituted Ortho-c Oxide-Bridged 5-Phenylmorphans. MDPI.
• HPLC Troubleshooting Guide. Sigma-Aldrich.

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• 6. Chromatography [chem.rochester.edu]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis and Pharmacological Evaluation of Enantiopure N-Substituted Ortho-c Oxide-Bridged 5-Phenylmorphans [mdpi.com]
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• 18. HPLC故障排除指南 [sigmaaldrich.com]
• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Crystallization Optimization for Phenyl(1-phenylcyclopropyl)methanone

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the isolation and crystallization of Phenyl(1-phenylcyclopropyl)methanone . Due to the unique structural properties of this molecule, standard crystallization templates often fail. This document provides a self-validating workflow, thermodynamic troubleshooting strategies, and mechanistic explanations to ensure high-yield, high-purity recovery.

System Overview & Physicochemical Profiling

Phenyl(1-phenylcyclopropyl)methanone (C₁₆H₁₄O) is a sterically hindered, highly lipophilic diaryl ketone typically synthesized via the oxidative ring contraction of cyclobutenes[1].

The Core Challenge: Due to the compound's high conformational flexibility and the profound lipophilicity imparted by the two phenyl rings and the cyclopropyl moiety, the thermodynamic driving force for crystal lattice formation is often outpaced by solvation forces. This frequently results in Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—where the solute separates into a solute-rich, disordered liquid phase rather than nucleating as a solid suspension[2][3].

Standard Operating Procedure: Hybrid Cooling/Anti-Solvent Crystallization

To establish a robust, self-validating protocol, this workflow relies on precise control of the Metastable Zone Width (MSZW) to bypass the miscibility gap entirely[4].

Step-by-Step Methodology

• Dissolution: Suspend crude Phenyl(1-phenylcyclopropyl)methanone in the primary solvent (Ethyl Acetate) at a concentration of 300 mg/mL. Heat to 60°C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Filtration: Perform a hot polish filtration through a 0.22 µm PTFE filter to remove insoluble impurities that could act as uncontrolled, premature nucleation sites.

• Primary Cooling: Cool the solution to 45°C at a strictly controlled rate of 0.2 °C/min. Causality: This slow cooling allows the system to enter the metastable zone without crossing the spinodal decomposition curve, which would trigger LLPS[4].

• Seeding: Introduce 1-2 wt% of highly pure, milled seed crystals of Phenyl(1-phenylcyclopropyl)methanone. Hold the temperature at 45°C for 60 minutes. Causality: Seed ageing at low supersaturation provides a low-energy surface for lattice integration, consuming supersaturation safely before oiling out can occur[3].

• Anti-Solvent Dosing: Linearly dose the anti-solvent (Heptane) over 4 hours (mass ratio 1:1.5 Primary:Anti-solvent) while maintaining the temperature at 45°C.

• Secondary Cooling: Cool the resulting suspension to 5°C at 0.1 °C/min to maximize final yield.

• Isolation: Filter the suspension, wash the cake with pre-chilled (5°C) anti-solvent, and dry under vacuum at 30°C.

Optimized hybrid cooling and anti-solvent crystallization workflow for bypassing LLPS.

Quantitative Data: Solvent System Selection

Selecting the right solvent system is critical to manipulating the MSZW and avoiding the miscibility gap. Below is a comparative analysis of tested solvent systems for this molecule.

Primary Solvent	Anti-Solvent	Solubility at 60°C (mg/mL)	MSZW (°C)	LLPS (Oiling Out) Risk	Recommended Cooling Rate
Ethyl Acetate	Heptane	450	12	Low	0.20 °C/min
Toluene	Hexane	>400	15	Moderate	0.10 °C/min
Ethanol	Water	350	18	High	0.05 °C/min
Acetone	Water	>500	22	Very High	0.05 °C/min

Note: Aqueous anti-solvent systems (e.g., Acetone/Water) exhibit a high propensity for oiling out due to the extreme hydrophobicity of the diaryl-cyclopropyl scaffold[5].

Troubleshooting Guide: Liquid-Liquid Phase Separation (Oiling Out)

Symptom: The solution turns cloudy during cooling or anti-solvent addition, but microscopic analysis reveals spherical liquid droplets instead of birefringent solid crystals.

Root Cause Mechanism: Oiling out occurs when the integration of solute molecules into the crystal lattice is kinetically hindered, causing the solute to separate into a highly concentrated, disordered liquid emulsion[2].

Corrective Actions:

• Thermodynamic Intervention (Miscibility Gap Bypass): If LLPS occurs regardless of your cooling rate, the system is trapped in a stable miscibility gap. You must change the thermodynamic conditions by reducing the total volume of anti-solvent or switching to a solvent system with a narrower MSZW (e.g., Ethyl Acetate/Heptane)[4].

• Kinetic Intervention (Supersaturation Control): If LLPS only occurs at rapid cooling rates, it is a kinetic phenomenon. Generate supersaturation more slowly by reducing the cooling rate to <0.1 °C/min[4].

• Agitation Modulation: If LLPS is unavoidable due to yield constraints, increasing the agitation speed can decrease the size of the oil droplets. Smaller droplets restrict primary and secondary nucleation rates within the oil phase, which helps control the final crystal size distribution when the oil eventually solidifies[5].

Decision tree for diagnosing and resolving Liquid-Liquid Phase Separation (LLPS).

Frequently Asked Questions (FAQs)

Q: Why does Phenyl(1-phenylcyclopropyl)methanone form a "sticky oil" at the bottom of the reactor instead of a filterable cake? A: This is a classic manifestation of LLPS leading to an amorphous solidification. The solute-rich oil droplets are highly concentrated but lack the crystalline lattice energy to solidify properly. Furthermore, these droplets act as an excellent solvent for impurities, which further depresses the melting point and prevents crystallization[2]. To resolve this, ensure you are seeding the batch before the oiling out boundary is crossed.

Q: Can I use Acetone/Water for crystallizing this compound? A: While Acetone/Water provides excellent yield due to the steep solubility curve, it is highly prone to oiling out for lipophilic APIs with low-to-moderate melting points[3][5]. If you must use this system, you must seed heavily at low supersaturation and maintain a very slow water dosing rate.

Q: How do I prepare the seeds for this protocol? A: Seeds should be prepared by taking a small aliquot of the pure compound, dissolving it in a minimal amount of Ethyl Acetate, and rapidly crashing it out with cold Heptane. The resulting solid should be wet-milled or sonicated to generate a high surface-area-to-volume ratio, ensuring rapid consumption of supersaturation when introduced to the main batch.

Q: Does the synthesis route impact the crystallization behavior? A: Yes. Phenyl(1-phenylcyclopropyl)methanone is often synthesized via oxidative ring contraction using mCPBA[1]. Residual byproducts, such as chlorobenzoic acid derivatives from the oxidation step, can act as crystallization inhibitors. Ensure the crude API is thoroughly washed with a mild aqueous base (e.g., 1M NaOH) during the liquid-liquid extraction phase prior to crystallization[1].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mt.com [mt.com]
• 3. mdpi.com [mdpi.com]
• 4. mt.com [mt.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Decomposition of Phenyl(1-phenylcyclopropyl)methanone

Introduction Phenyl(1-phenylcyclopropyl)methanone (CAS: 5685-39-2) is a highly specialized aryl cyclopropyl ketone utilized as a scaffold in medicinal chemistry and organic synthesis[1]. While its unique structure—a highly strained cyclopropyl ring conjugated with a phenyl ketone—makes it synthetically valuable, it also renders the compound highly susceptible to rapid decomposition under improper storage conditions[2]. This guide provides the mechanistic causality behind its instability and self-validating protocols to ensure long-term integrity.

The Causality of Degradation: Mechanistic Insights

To effectively prevent decomposition, researchers must understand the thermodynamic and photochemical drivers of the molecule's instability.

• Photochemical Ring-Opening (Norrish Type I Cleavage): The aryl ketone moiety acts as a primary chromophore. Upon exposure to ambient laboratory light (UV/Visible spectrum), the molecule absorbs a photon, exciting it to a singlet state ( S1​ )[3]. It rapidly undergoes intersystem crossing (ISC) to a longer-lived excited triplet state ( T1​ )[3]. Because the adjacent cyclopropane ring harbors approximately 27.5 kcal/mol of ring strain, the α -bond between the carbonyl carbon and the cyclopropyl ring becomes highly susceptible to homolytic cleavage[3]. This Norrish Type I reaction generates a biradical intermediate that rapidly rearranges into ring-opened enones[3],[4].

• Oxidative Degradation: In the presence of ambient air, the cyclobutene/cyclopropane centers can react with triplet oxygen ( 3O2​ ), leading to the formation of diketone derivatives and other oxidized impurities.

Figure 1: Photochemical and oxidative degradation pathways of aryl cyclopropyl ketones.

Troubleshooting FAQs

• Q: My sample of Phenyl(1-phenylcyclopropyl)methanone has changed from a clear/yellowish oil to a darker, viscous mixture. What happened?

  • A: The darkening and increase in viscosity are classic signs of photolytic degradation and subsequent polymerization. The compound has likely undergone a Norrish Type I α -cleavage due to light exposure, forming biradical intermediates that recombine into complex oligomers or ring-opened enones[3]. Always store the compound in strictly light-proof containers.

• Q: Can I store this compound in standard clear glass vials on the benchtop if I keep the temperature low?

  • A: No. Temperature control alone is insufficient. The primary degradation pathway is photochemical, not strictly thermal[3]. Clear glass transmits the UV and visible wavelengths necessary to excite the aryl ketone chromophore to its reactive triplet state ( T1​ ). Amber glass vials are mandatory[2].

• Q: What atmospheric conditions are required for long-term storage?

  • A: The headspace of the storage vial must be purged with an inert gas. Argon is preferred over Nitrogen due to its higher density, which allows it to blanket the liquid more effectively. This prevents triplet oxygen ( 3O2​ ) from reacting with the strained ring system or trapping any transient radicals formed during storage.

Quantitative Stability Data

Storage Condition	Atmosphere	Light Exposure	Expected Shelf Life	Primary Degradation Risk
Benchtop (20°C)	Ambient Air	Direct / Ambient	< 24 Hours	Photolytic Ring-Opening
Fume Hood (20°C)	Ambient Air	Dark (Amber Vial)	1 - 2 Weeks	Oxidative Degradation
Refrigerator (4°C)	Argon Purged	Dark (Amber Vial)	1 - 3 Months	Minimal (Slow Thermal)
Freezer (-20°C)	Argon Purged	Dark (Amber Vial)	> 12 Months	None

Self-Validating Experimental Protocol: Safe Storage and Handling

This protocol is designed as a self-validating system. By establishing a baseline and enforcing strict environmental controls, you ensure the integrity of the compound throughout its lifecycle.

Figure 2: Step-by-step self-validating workflow for chemical storage.

Step 1: Baseline Quality Control (QC)

• Action: Upon receipt, immediately dissolve a 1 mg aliquot in CDCl3​ and acquire a 1H NMR spectrum.

• Causality & Validation: You must confirm the presence of the intact cyclopropyl ring. Look for the characteristic high-field multiplets (typically between 1.0–2.0 ppm) corresponding to the cyclopropyl protons. The absence of vinylic protons (5.0–7.0 ppm) validates that no ring-opened enones are present prior to storage.

Step 2: Inert Atmosphere Transfer

• Action: Transfer the bulk material into a glove box or use a Schlenk line. Purge the environment with high-purity Argon.

• Causality & Validation: Argon displaces atmospheric oxygen and moisture. Because Argon is heavier than air, it effectively blankets the compound, neutralizing the oxidative degradation pathway.

Step 3: Aliquoting and Packaging

• Action: Divide the bulk compound into single-use aliquots using amber glass vials. Seal tightly with PTFE-lined caps.

• Causality & Validation: Single-use aliquots prevent repeated freeze-thaw cycles and repeated exposure to ambient air/light during subsequent experiments. PTFE (Teflon) liners are required because standard rubber or silicone septa can leach plasticizers into the organic ketone over time. Amber glass blocks the critical UV/Vis wavelengths that trigger Norrish Type I cleavage[2],[3].

Step 4: Temperature-Controlled Storage

• Action: Store the sealed amber vials in a dedicated dark refrigerator at 4°C (for use within 1-3 months) or a freezer at -20°C (for long-term storage >3 months)[2].

• Causality & Validation: While the primary degradation is photochemical, lowering the thermal energy of the system reduces the kinetic rate of any background oxidative reactions or spontaneous ring-opening events.

Step 5: Periodic Stability Validation

• Action: Every 6 months, sacrifice one aliquot to run a comparative 1H NMR and LC-MS against the baseline established in Step 1.

• Causality & Validation: This creates a closed-loop validation system. If vinylic peaks begin to appear in the NMR, it indicates a failure in the light-blocking or inerting protocol, allowing you to quarantine the batch before it compromises downstream synthetic or biological assays.

References

• The Journal of Organic Chemistry. "Photoinduced Electron Transfer Reactions of α-Cyclopropyl- and α-Epoxy Ketones". ACS Publications.[Link]

• Elektronische Hochschulschriften der LMU München. "Complex mechanisms of organic molecules: from ground state reaction to excited state dynamics".[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Scaling up Phenyl(1-phenylcyclopropyl)methanone synthesis safely

Welcome to the Technical Support Center for advanced synthetic scale-up. As a Senior Application Scientist, I have designed this guide to address the critical chemical engineering and mechanistic nuances of scaling up the synthesis of Phenyl(1-phenylcyclopropyl)methanone.

Rationale & Mechanistic Grounding

At the discovery scale, the synthesis of Phenyl(1-phenylcyclopropyl)methanone often relies on sodium hydride (NaH) in dry dimethyl sulfoxide (DMSO)[1]. However, this approach is fundamentally unsafe for large-scale manufacturing due to the severe risk of thermal runaway and the explosive decomposition of dimsyl sodium.

To achieve a self-validating, safe, and scalable protocol, we transition the chemistry to Phase-Transfer Catalysis (PTC) [2]. By leveraging a biphasic system (aqueous NaOH and an organic solvent) with a quaternary ammonium catalyst, we facilitate the tandem double-alkylation of deoxybenzoin (2-phenylacetophenone)[3] with 1,2-dibromoethane[4]. This method ensures controlled deprotonation at the liquid-liquid interface, mitigating severe exotherms while driving the geminal ring closure[5].

Fig 1. Mechanistic pathway of PTC-mediated tandem cyclopropanation.

Quantitative Data & Stoichiometry

To ensure a self-validating system, precise stoichiometric control is required. The following table summarizes the optimized scale-up parameters:

Reagent	MW ( g/mol )	Equivalents	Function	Safety & Engineering Notes
Deoxybenzoin	196.25	1.0	Substrate	Solid; ensure complete dissolution in toluene.
1,2-Dibromoethane	187.86	2.0	Alkylating Agent	Carcinogen; excess required to prevent polymerization.
NaOH (50% aq)	40.00	5.0	Base	Corrosive; provides driving force for tandem deprotonation.
TBAB	322.37	0.05	PTC Catalyst	Tetrabutylammonium bromide; facilitates biphasic transfer.
Toluene	92.14	8 Vol	Solvent	Flammable; chosen for optimal interfacial tension reduction.

Standard Operating Procedure (SOP) for Scale-Up

This protocol is designed with built-in In-Process Controls (IPCs) so the reaction validates its own progression.

Step 1: System Preparation & Substrate Loading

• Action: Charge a jacketed reactor with Toluene (8 Vol), Deoxybenzoin (1.0 eq), and 1,2-Dibromoethane (2.0 eq). Stir at 200 rpm until complete dissolution is achieved.

• Causality: Pre-mixing the substrate and the alkylating agent ensures that the moment the enolate is generated, it is immediately trapped by the electrophile, preventing substrate degradation.

Step 2: Catalyst Addition

• Action: Add TBAB (0.05 eq) to the organic mixture. Adjust the reactor jacket to maintain an internal temperature of 40 °C.

Step 3: Controlled Base Dosing (Critical Step)

• Action: Initiate high-shear stirring (>400 rpm). Dose the 50% aqueous NaOH (5.0 eq) dropwise over 2 hours. Maintain internal temperature strictly between 40–45 °C.

• Causality: The deprotonation is highly exothermic. By feeding the base slowly, we maintain a low steady-state concentration of the enolate. This kinetically favors the rapid intramolecular SN2 ring closure over intermolecular cross-linking.

Step 4: Biphasic Reaction & Monitoring

• Action: Continue vigorous stirring for 4 hours post-addition.

• Self-Validation Checkpoint: Perform GC-FID analysis of the organic layer. The reaction validates itself when the transient monoalkylated intermediate peak drops below 2% relative to the product peak.

Step 5: Quench & Phase Separation

• Action: Cool to 20 °C. Add water (5 Vol) to dissolve precipitated NaBr. Stop stirring and allow phases to separate for 30 minutes.

• Self-Validation Checkpoint: The lower aqueous layer must test strongly basic (pH > 12). A drop in pH indicates insufficient base was present to neutralize the generated HBr, validating the need for the calculated stoichiometric excess.

Step 6: Isolation

• Action: Separate the organic phase, wash with brine (3 Vol), and concentrate under reduced pressure. Purify the crude product via crystallization from hot ethanol.

Fig 2. Scalable Phase-Transfer Catalysis (PTC) workflow for cyclopropanation.

Troubleshooting Guides & FAQs

Q1: Why is my reaction stalling at the monoalkylated intermediate (Ph-CH(CH₂CH₂Br)-CO-Ph)? A1: Causality & Solution: The second deprotonation required for ring closure is sterically hindered and requires a higher effective basicity at the interface. Ensure your stirring speed is >400 rpm to maximize the interfacial surface area. If the reaction remains stalled, check for catalyst degradation; adding a supplemental 0.02 eq of TBAB can re-initiate the cycle.

Q2: I am observing significant formation of a polymeric/oligomeric byproduct. How can I prevent this? A2: Causality & Solution: 1,2-dibromoethane acts as a cross-linking agent if the local concentration of the enolate is too high relative to the alkylating agent (intermolecular vs. intramolecular SN2). To suppress this, maintain a strict excess of 1,2-dibromoethane (at least 2.0 eq) and ensure the NaOH is added slowly to the organic mixture. Never add the substrate to a pre-mixed pool of base and alkylating agent.

Q3: What causes the degradation of the PTC catalyst, and how is it monitored? A3: Causality & Solution: Quaternary ammonium salts like TBAB undergo Hofmann elimination at elevated temperatures (>60 °C) in the presence of strong bases, converting the active catalyst into inactive tributylamine and an alkene. Maintain strict thermal control (40–45 °C). If GC-FID shows unreacted monoalkylated intermediate alongside a new tributylamine peak, thermal degradation has occurred.

References

• Title: Buy Phenyl(1-phenylcyclopropyl)methanone (EVT-12943695)
• Title: 2-Phenylacetophenone | C14H12O | CID 9948 Source: PubChem URL
• Title: Potassium Phosphate as a High-Performance Solid Base in Phase-Transfer-Catalyzed Alkylation Reactions Source: ACS Publications URL
• Source: Tokyo Chemical Industry Co., Ltd.(JP)
• Title: Phase-Transfer Catalysis in Organic Syntheses Source: CRDEEP Journals URL

Sources

• 1. evitachem.com [evitachem.com]
• 2. Phase Transfer Catalysts | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. crdeepjournal.org [crdeepjournal.org]

Technical Support Center: Solvent Selection for Phenyl(1-phenylcyclopropyl)methanone Extraction

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth answers and troubleshooting solutions for the critical process of solvent selection during the extraction of Phenyl(1-phenylcyclopropyl)methanone. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to make informed decisions and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most important properties of Phenyl(1-phenylcyclopropyl)methanone to consider for solvent selection?

A1: Understanding the physicochemical properties of your target molecule is the foundation of an effective extraction strategy. Phenyl(1-phenylcyclopropyl)methanone is a ketone with a molecular structure that dictates its solubility.[1][2][3] Key characteristics include:

• Structure and Polarity: It possesses two phenyl rings and a cyclopropyl group, making the bulk of the molecule nonpolar. However, the carbonyl (C=O) group introduces a significant dipole, giving the molecule a degree of polarity.[1]

• Solubility Profile: Due to its mixed polarity, it is soluble in a range of common organic solvents like dichloromethane and ethyl acetate but is practically insoluble in water.[1] This differential solubility is the key to successful liquid-liquid extraction.

The fundamental principle guiding your choice is "like dissolves like".[4][5] An effective extraction solvent will have a polarity that is similar enough to the target compound to dissolve it, but different enough from the impurities you wish to remove.

Q2: Which organic solvents are recommended for the liquid-liquid extraction of this compound from an aqueous reaction mixture?

A2: For a standard liquid-liquid extraction (LLE) from an aqueous phase, the primary requirement is that the organic solvent must be immiscible with water.[6] Based on the structure of Phenyl(1-phenylcyclopropyl)methanone, several solvents are suitable candidates. The choice often involves a trade-off between extraction efficiency, selectivity, safety, and ease of removal.

Solvent Comparison Table

Solvent	Polarity Index (P')[7][8][9][10]	Density (g/mL)	Boiling Point (°C)	Water Solubility[10]	Key Considerations
Dichloromethane (DCM)	3.1	~1.33	39.6	1.6%	Pros: High solvency for a wide range of compounds, non-flammable, forms the bottom layer for easy separation. Cons: Toxic, suspected carcinogen, environmentally persistent.[11][12]
Ethyl Acetate (EtOAc)	4.4	~0.90	77.1	8.7%	Pros: Good solvency, relatively low toxicity, environmentally friendlier than DCM.[11] Cons: Flammable, partially miscible with water which can reduce yield, forms the top layer.
Diethyl Ether (Et₂O)	2.8	~0.71	34.6	6.89%	Pros: Excellent solvent for nonpolar to moderately polar compounds, highly volatile for easy removal. Cons: Extremely flammable, can form explosive peroxides upon storage.[12]
Toluene	2.4	~0.87	110.6	0.051%	Pros: Good for dissolving nonpolar compounds, low miscibility with water. Cons: Flammable, toxic, high boiling point makes it harder to remove.[12]
Hexanes/Heptane	0.1	~0.66	~69	~0.001%	Pros: Excellent for extracting very nonpolar compounds, separates cleanly from water. Cons: Lower solvency for moderately polar compounds like our target ketone, flammable.[11]

Recommendation: For general-purpose extraction of Phenyl(1-phenylcyclopropyl)methanone, Ethyl Acetate often provides the best balance of efficiency, safety, and environmental considerations. Dichloromethane is also highly effective but should be used with appropriate engineering controls (i.e., in a fume hood) due to health concerns.[11][12]

Troubleshooting Guide: Common Extraction Problems & Solutions

This section addresses specific issues you may encounter during your extraction workflow.

Problem 1: Low Extraction Yield

Q: I performed the extraction, but my final product yield is much lower than expected. What went wrong?

A: Low yield is a common issue that can often be traced back to several factors in the extraction protocol.

• Cause A: Incorrect Solvent Polarity. If the chosen solvent is too nonpolar (e.g., hexanes), it may not be effectively solvating the moderately polar Phenyl(1-phenylcyclopropyl)methanone. Conversely, a solvent that is too polar may have higher miscibility with the aqueous layer, leading to product loss.

  • Solution: If using a nonpolar solvent like hexanes, switch to a more polar option like ethyl acetate or dichloromethane.[1]

• Cause B: Insufficient Solvent Volume or Number of Extractions. A single extraction rarely removes all of the product. The compound partitions between the organic and aqueous layers based on its distribution coefficient.[13]

  • Solution: It is more effective to perform multiple extractions with smaller volumes of solvent than one extraction with a large volume. A standard protocol is to extract the aqueous layer three times (e.g., 3 x 50 mL) and combine the organic fractions. This ensures a more complete transfer of the product.[13]

• Cause C: Incorrect pH of the Aqueous Layer. The pH of the aqueous layer can affect the solubility of impurities. If acidic or basic impurities are not neutralized, they could be co-extracted, affecting the purity and apparent yield of the crude product.

  • Solution: Ensure the aqueous layer is neutralized before extraction unless you are intentionally performing an acid-base extraction to remove specific impurities.

Problem 2: Emulsion Formation

Q: After shaking my separatory funnel, the two layers won't separate and I have a thick, cloudy layer between them. How do I fix this?

A: You are observing an emulsion, which is a suspension of fine droplets of one liquid within another.[14] Emulsions are common and can be frustrating, but they are usually fixable.[15]

• Cause A: Vigorous Shaking. Overly aggressive shaking increases the surface area between the two immiscible phases, which can lead to the formation of a stable emulsion, especially if surfactant-like impurities are present.[14]

  • Prevention: Instead of vigorous shaking, gently invert the separatory funnel 10-15 times to allow for sufficient contact between the phases without excessive agitation.[14]

• Solutions to Break an Emulsion:

  • Be Patient: Sometimes, simply letting the separatory funnel stand undisturbed for 10-30 minutes will allow the layers to separate on their own.

  • Add Brine (Saturated NaCl solution): This is the most common and effective method. Adding a small amount of brine increases the ionic strength of the aqueous layer, which decreases the solubility of the organic solvent in the aqueous phase and helps to disrupt the emulsion.[14] This technique is often referred to as "salting out".[14]

  • Gentle Swirling/Stirring: Gently swirl the contents or use a glass stirring rod to carefully agitate the emulsion layer, which can help the droplets coalesce.

  • Centrifugation: If the emulsion is particularly stubborn and the volume is manageable, transferring the mixture to centrifuge tubes and spinning for a few minutes can force the denser layer to the bottom.[14]

Problem 3: Co-extraction of Impurities

Q: My final product is not pure. It seems I've extracted starting materials or byproducts along with my target compound. How can I improve selectivity?

A: This is a selectivity issue. The solvent is dissolving not only your product but also unwanted impurities.

• Cause A: Unreacted Polar Starting Materials. If your synthesis starts with more polar reagents, they might be partially extracted into the organic layer.

  • Solution: Aqueous Washes. After the initial extraction, "wash" the combined organic layers with an appropriate aqueous solution.

    • Water Wash: A simple wash with deionized water can remove highly polar, water-soluble impurities.

    • Brine Wash: A final wash with brine helps to remove the last traces of water from the organic layer before the drying step, further improving purity.

• Cause B: Reactive Aldehyde or Ketone Impurities. Sometimes, similar ketone or aldehyde impurities can be difficult to separate.

  • Solution: Sodium Bisulfite Wash. A wash with a saturated sodium bisulfite (NaHSO₃) solution can selectively remove unhindered ketones and aldehydes.[16][17] The bisulfite adds to the carbonyl group to form a water-soluble salt (a bisulfite adduct), which is drawn into the aqueous layer, leaving your more sterically hindered target compound in the organic phase.[17][18][19] This is a highly effective purification technique for carbonyl-containing mixtures.[16][20]

Experimental Protocols & Workflows

Protocol 1: Standard Liquid-Liquid Extraction

This protocol outlines a standard procedure for extracting Phenyl(1-phenylcyclopropyl)methanone from a neutralized aqueous reaction mixture.

• Preparation: Transfer the aqueous reaction mixture to a separatory funnel of appropriate size (the total volume should not exceed two-thirds of the funnel's capacity). Ensure the solution is at room temperature to avoid pressure build-up from volatile solvents.[21]

• First Extraction: Add a volume of ethyl acetate approximately equal to that of the aqueous layer. Stopper the funnel.

• Mixing: Gently invert the funnel several times, venting frequently by opening the stopcock (with the stem pointed away from you and into a fume hood) to release any pressure buildup.[21]

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top.

• Collection: Drain the lower aqueous layer into a beaker or flask. Then, drain the upper organic layer into a separate clean, dry Erlenmeyer flask.

• Repeat Extractions: Pour the aqueous layer back into the separatory funnel and repeat the extraction (steps 2-5) two more times with fresh portions of ethyl acetate. Combine all organic extracts into the same Erlenmeyer flask.

• Drying: Add an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) to the combined organic extracts to remove residual water. Swirl and let it sit for 10-15 minutes.

• Isolation: Decant or filter the dried organic solution away from the drying agent into a pre-weighed round-bottom flask. Remove the solvent using a rotary evaporator to yield the crude Phenyl(1-phenylcyclopropyl)methanone.

Visual Workflow: Liquid-Liquid Extraction

Caption: Standard workflow for liquid-liquid extraction.

Visual Workflow: Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common extraction issues.

References

• Scribd. (n.d.). Solvent Polarity Index Table. Retrieved from [Link]

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. Retrieved from [Link]

• LCGC International. (2026, April 1). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• Reichardt, C. (n.d.). Solvents and Polarity. In Solvents and Solvent Effects in Organic Chemistry. Retrieved from [Link]

• Koch Modular. (n.d.). Troubleshooting Liquid-Liquid Extraction Columns Evaluating Column Efficiency. Retrieved from [Link]

• Shodex. (n.d.). Polarities of Solvents. Retrieved from [Link]

• JoVE. (2018, January 10). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• Carré, P., et al. (2024, October 28). Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 2: Hazards control. OCL - Oilseeds and fats, Crops and Lipids. Retrieved from [Link]

• Burdick & Jackson. (n.d.). Polarity Index. Retrieved from [Link]

• CHROMacademy. (n.d.). Troubleshooting Liquid/Liquid Extraction. Retrieved from [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. Retrieved from [Link]

• Sadek, P. (2002). Solvent Miscibility and Viscosity Chart. Adapted from The HPLC Solvent Guide, Wiley-Interscience. Retrieved from [Link]

• University of Alberta. (n.d.). Conditions for Ideal Extraction Solvents. Organic Web Chem. Retrieved from [Link]

• PMC - NIH. (2023, June 30). Contemporary methods for the extraction and isolation of natural products. Retrieved from [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. Retrieved from [Link]

• ACS Publications. (2013, November 4). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Request PDF. Retrieved from [Link]

• YouTube. (2021, November 10). Liquid-Liquid extraction problems and solutions. Retrieved from [Link]

• LCGC International. (2025, August 20). Solvent Selection from the Green Perspective. Retrieved from [Link]

• ACS Publications. (2020, May 22). Green Solvent Selection Guide for Biobased Organic Acid Recovery. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Extraction solvent stock solution. Retrieved from [Link]

• White Rose Research Online. (2016). Tools and techniques for solvent selection: green solvent selection guides. Retrieved from [Link]

• PubChem. (n.d.). Phenyl(2-phenylcyclopropyl)methanone. Retrieved from [Link]

• PubChem. (n.d.). Cyclopentylphenylmethanone. Retrieved from [Link]

• NIST WebBook. (n.d.). Cyclopropyl phenyl ketone. Retrieved from [Link]

• Nikka-Chem. (2022, May 15). Solubility in various solvents (20°C, g/L). Retrieved from [Link]

• NIST WebBook. (n.d.). Cyclopropyl phenyl ketone. Retrieved from [Link]

• Supporting Information. (n.d.). Visible-light-induced triple catalysis for a ring-opening cyanation of cyclopropyl ketones. Retrieved from [Link]

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Technical Support Center: Overcoming Steric Hindrance in Phenyl(1-phenylcyclopropyl)methanone Functionalization

Welcome to the Technical Support Center for Phenyl(1-phenylcyclopropyl)methanone (CAS: 5685-39-2) functionalization. As a highly congested cyclopropyl ketone, this compound presents unique synthetic challenges. The quaternary C1 position of the cyclopropane ring, bearing both a phenyl ring and the benzoyl group, creates extreme steric shielding around the carbonyl center.

This guide is designed for researchers and drug development professionals, providing field-proven insights, mechanistic causality, and self-validating protocols to successfully functionalize this challenging scaffold.

Section 1: Core Mechanistic Challenges (The "Why")

To successfully manipulate Phenyl(1-phenylcyclopropyl)methanone, one must understand the two competing physical forces at play:

• Bürgi-Dunitz Trajectory Shielding: Nucleophilic attack on a carbonyl group optimally occurs at an angle of ~107° (the Bürgi-Dunitz trajectory). In this molecule, the geminal phenyl group on the cyclopropane ring and the benzoyl phenyl ring physically block this approach vector. Consequently, standard nucleophiles (like Grignard reagents) fail to add and instead act as bases or reducing agents.

• Donor-Acceptor Ring Strain: The cyclopropane ring is highly strained (~27.5 kcal/mol). Flanked by a stabilizing phenyl group (donor/stabilizer) and an electron-withdrawing carbonyl group (acceptor), the C1–C2/C3 bonds are highly polarized. This makes the cyclopropane ring susceptible to heterolytic cleavage when the carbonyl is activated by a Lewis acid 1.

Section 2: Troubleshooting FAQs

Q1: Why am I recovering unreacted starting material or getting secondary alcohols when using Grignard reagents? A: Grignard reagents ( RMgX ) are bulky and highly basic. When the nucleophilic approach is sterically blocked, Grignard reagents with β -hydrogens (e.g., isopropylmagnesium bromide) will undergo a β -hydride elimination pathway. This transfers a hydride to the carbonyl, acting as a reducing agent rather than a nucleophile, yielding the secondary alcohol. If no β -hydrogens are present, the reagent simply fails to penetrate the steric bulk, leading to starting material recovery 2.

Q2: How do I force a 1,2-nucleophilic addition onto the hindered carbonyl? A: You must switch to Organocerium reagents ( RCeCl2​ ). By reacting an organolithium reagent with anhydrous CeCl3​ , you generate a highly nucleophilic, strictly non-basic organocerium complex. CeCl3​ acts as a strong, oxophilic Lewis acid that coordinates to the carbonyl oxygen, increasing its electrophilicity. Because the organocerium complex is less basic than a Grignard or Lithium reagent, it completely suppresses β -hydride reduction and enolization pathways, forcing the 1,2-addition 3.

Q3: I want to functionalize the cyclopropane ring itself. How do I initiate ring-opening? A: You can exploit the inherent ring strain by using a strong Lewis acid (e.g., TMSOTf or SnCl4​ ). The Lewis acid coordinates to the carbonyl oxygen, drawing electron density away from the cyclopropane ring. The quaternary C1 position, stabilized by the adjacent phenyl ring, facilitates heterolytic C–C bond cleavage. This generates a zwitterionic or carbocationic intermediate that can be trapped by external nucleophiles (like aldehydes or halides) to yield 1,6-dicarbonyls or functionalized propenones 4.

Section 3: Validated Experimental Workflows

Quantitative Data: Nucleophilic Addition Comparison

The following table summarizes expected outcomes when attempting to methylate Phenyl(1-phenylcyclopropyl)methanone using various organometallic systems.

Reagent System	Nucleophile	Temp (°C)	Conversion (%)	Major Product
Grignard ( RMgBr )	Isopropyl	Reflux	< 5%	Secondary Alcohol (Reduction)
Organolithium ( RLi )	Methyl	-78 °C	30-40%	Tertiary Alcohol
Organocerium ( RCeCl2​ )	Methyl	-78 to RT	> 90%	Tertiary Alcohol (1,2-Addition)

Protocol A: Organocerium-Mediated Nucleophilic Addition

Self-Validating Check: The CeCl3​ slurry must transition from a stark white suspension to a yellow/orange hue upon the addition of the organolithium reagent, confirming the successful transmetalation to the organocerium complex.

• Drying the Catalyst: Vigorously dry CeCl3​⋅7H2​O under high vacuum at 140 °C for 2 hours to yield strictly anhydrous CeCl3​ . Critical: Any residual water will quench the organolithium.

• Slurry Preparation: Cool the flask to 0 °C and suspend the anhydrous CeCl3​ (1.5 equiv) in anhydrous THF. Stir vigorously for 2 hours to ensure uniform particle dispersion.

• Complex Formation: Cool the slurry to -78 °C. Dropwise, add the desired Organolithium reagent (1.5 equiv). Stir for 1 hour at -78 °C.

• Ketone Addition: Dissolve Phenyl(1-phenylcyclopropyl)methanone (1.0 equiv) in a minimal volume of THF. Add this dropwise to the organocerium complex.

• Reaction & Workup: Allow the reaction to slowly warm to room temperature over 4 hours. Quench at 0 °C with saturated aqueous NH4​Cl . Extract with ethyl acetate, dry over Na2​SO4​ , and purify via silica gel chromatography to isolate the sterically hindered tertiary alcohol.

Protocol B: Lewis Acid-Mediated Ring-Opening Functionalization

Self-Validating Check: The disappearance of the highly shielded cyclopropyl multiplet (~1.2–1.6 ppm) in the crude 1H NMR confirms successful ring opening.

• Activation: Dissolve Phenyl(1-phenylcyclopropyl)methanone (1.0 equiv) and the desired trapping nucleophile (e.g., an arylaldehyde, 1.2 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Lewis Acid Addition: Cool the system to 0 °C. Slowly add TMSOTf (1.2 equiv) via syringe. The solution will typically darken as the oxonium intermediate forms.

• Propagation: Stir the mixture at room temperature for 12 hours. The relief of ring strain drives the cascade forward.

• Quenching: Quench the reaction with a saturated NaHCO3​ solution. Extract with DCM, wash with brine, and concentrate in vacuo to yield the functionalized acyclic product.

Section 4: System Diagrams

Diagram 1: Carbonyl Addition Pathway vs Reduction

Caption: Organocerium-mediated nucleophilic addition bypassing beta-hydride reduction pathways.

Diagram 2: Ring-Opening Functionalization Workflow

Caption: Lewis acid-mediated cyclopropane ring-opening and nucleophilic trapping cascade.

References

• Imamoto, T., Sugiura, Y., & Takiyama, N. (1984). Improved Addition of Organolithium Reagents to Hindered and/or Enolisable Ketones. ResearchGate.3

• Shi, M., Yang, Y.-H., & Xu, B. (2005). Lewis Acid Mediated Reactions of Cyclopropyl Aryl Ketones with Arylaldehydes, Facile Preparation of 2-(2-Hydroxyethyl)-1,3-diarylpropenones. Tetrahedron. 1

• BenchChem Technical Support. (2025). Technical Support Center: Optimizing Reactions with Sterically Hindered Ketones. BenchChem. 2

• Mishra, U. K., Patel, K., & Ramasastry, S. S. V. (2020). Ring-Opening/Recyclization Cascades of Monoactivated Cyclopropanes. Organic Letters. 4

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Phenyl(1-phenylcyclopropyl)methanone and Cyclopropyl Phenyl Ketone

Introduction

Cyclopropyl ketones are a fascinating class of molecules that serve as versatile building blocks in organic synthesis. Their unique reactivity stems from the interplay between the carbonyl group's electronics and the inherent ring strain of the cyclopropane moiety, which is estimated to be around 27.6 kcal/mol.[1][2] This stored energy makes the three-membered ring susceptible to cleavage, providing a powerful tool for constructing complex molecular architectures.[3][4]

This guide provides an in-depth comparison of the reactivity of two structurally related cyclopropyl ketones: Cyclopropyl Phenyl Ketone and Phenyl(1-phenylcyclopropyl)methanone . The primary structural difference—the presence of an additional phenyl group on the C1 carbon of the cyclopropyl ring—introduces profound steric and electronic effects that dictate their chemical behavior. Understanding these differences is crucial for researchers in medicinal chemistry and drug development when designing synthetic routes and predicting reaction outcomes.

Feature	Cyclopropyl Phenyl Ketone	Phenyl(1-phenylcyclopropyl)methanone
Structure
CAS Number	3481-02-5[5]	5685-39-2[6]
Molecular Formula	C₁₀H₁₀O[5]	C₁₆H₁₄O[7]
Molecular Weight	146.19 g/mol [5]	222.28 g/mol [8]
Key Feature	Unsubstituted cyclopropyl ring	Phenyl-substituted quaternary carbon on the cyclopropyl ring

Core Reactivity Principles: A Tale of Two Ketones

The reactivity of cyclopropyl ketones can be broadly categorized into two main pathways: reactions involving the carbonyl group and reactions involving the cleavage of the cyclopropane ring. The substitution pattern dramatically influences the competition between these pathways.

Ring-Opening Reactions: The Influence of Intermediate Stabilization

Ring-opening is arguably the most synthetically valuable transformation of cyclopropyl ketones.[3][9] These reactions can proceed through various mechanisms, including acid-catalyzed, transition-metal-catalyzed, and reductive pathways, often involving cationic or radical intermediates.[3][10]

Phenyl(1-phenylcyclopropyl)methanone is significantly more susceptible to ring-opening reactions than its unsubstituted counterpart. The causal factor is the C1-phenyl group's ability to stabilize an intermediate formed upon C-C bond cleavage.

• Mechanism: In an acid-catalyzed or Lewis acid-mediated process, the carbonyl oxygen is activated, weakening the adjacent cyclopropyl C-C bonds. Cleavage occurs to form the most stable carbocation. For Phenyl(1-phenylcyclopropyl)methanone, this leads to the formation of a tertiary, benzylic carbocation—a highly stabilized intermediate.[3]

• Electronic Effect: Computational studies on related aryl cyclopropyl ketones confirm that aryl groups enhance reactivity by stabilizing ketyl radical intermediates formed during single-electron transfer (SET) processes, which facilitates the subsequent cyclopropyl fragmentation.[11][12][13]

Cyclopropyl Phenyl Ketone , lacking this substituent, forms a less stable secondary carbocation or radical upon ring cleavage, requiring more forcing conditions for the reaction to proceed.[14]

Caption: Carbocationic intermediates in acid-catalyzed ring-opening.

Carbonyl Group Reactivity: The Role of Steric Hindrance

Reactions occurring directly at the carbonyl carbon, such as nucleophilic addition, are primarily governed by steric accessibility.

Cyclopropyl Phenyl Ketone presents a relatively unhindered carbonyl group. The cyclopropyl ring, while adjacent to the carbonyl, allows for nucleophilic attack from either face. Stereoselective reductions, for instance with hydride reagents, are well-documented and their outcomes are often dictated by the preferred conformation (s-cis vs. s-trans) of the ketone.[15][16][17]

Phenyl(1-phenylcyclopropyl)methanone , in stark contrast, features a highly congested carbonyl center. The bulky 1-phenylcyclopropyl group acts as a significant steric shield, hindering the approach of nucleophiles. This leads to:

• Slower Reaction Rates: Nucleophilic additions are expected to be considerably slower compared to cyclopropyl phenyl ketone.

• Increased Stereocontrol (Potentially): The immense steric bias may force nucleophiles to approach from a single, least-hindered face, potentially leading to higher diastereoselectivity in reactions that form a new stereocenter.

Experimental Protocols and Data

While direct side-by-side comparative studies are scarce, we can infer reactivity from established protocols for each class of ketone.

Protocol 1: Synthesis of Cyclopropyl Phenyl Ketone via Friedel-Crafts Acylation

This protocol demonstrates a standard method for preparing the parent ketone, highlighting the stability of the cyclopropyl ring under these conditions.[18][19]

Workflow Diagram

Caption: Experimental workflow for Friedel-Crafts acylation.

Step-by-Step Methodology:

• Reaction Setup: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add anhydrous aluminum chloride (14.7 g, 0.11 mol) and dry benzene (100 mL).[18]

• Addition of Acyl Chloride: Cool the mixture in an ice bath to 0-5 °C. Slowly add cyclopropanecarbonyl chloride (10.45 g, 0.1 mol) dropwise, ensuring the temperature remains below 10 °C.[18]

• Reaction: After addition, allow the mixture to warm to room temperature and then heat under reflux at 60°C for 3 hours.[18]

• Work-up: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL).[18]

• Extraction & Purification: Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., dichloromethane). Wash the combined organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product, which can be further purified.[18]

Protocol 2: Nickel-Catalyzed Ring-Opening/Difunctionalization

This type of reaction is highly effective for cyclopropyl ketones and exemplifies a pathway that would be significantly more facile for Phenyl(1-phenylcyclopropyl)methanone due to intermediate stabilization.[4][20]

Step-by-Step Methodology (Generalized):

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere (e.g., nitrogen), add the cyclopropyl ketone substrate (1.0 equiv), a nickel catalyst such as NiBr₂(dme) (10 mol%), and a suitable ligand like a bipyridine or terpyridine derivative (10 mol%).[4]

• Reagent Addition: Add a reductant (e.g., zinc powder, 3.0 equiv.) and an additive if required (e.g., NaI, 1.5 equiv.).[4] Add the reaction solvent (e.g., anhydrous DMA).

• Coupling Partner: Add the coupling partner, such as an unactivated primary alkyl chloride (2.0 equiv.).[4]

• Reaction: Seal the tube and stir the mixture at a specified temperature (e.g., 50 °C) for 24 hours.

• Work-up and Analysis: Upon completion, quench the reaction, perform an aqueous work-up, extract the product with an organic solvent, and purify by column chromatography.

Comparative Reactivity Summary

Reaction Type	Cyclopropyl Phenyl Ketone	Phenyl(1-phenylcyclopropyl)methanone	Mechanistic Rationale
Ring-Opening (Cationic/Radical)	Requires forcing conditions	Highly favored	The C1-phenyl group provides exceptional resonance stabilization to the ring-opened intermediate.[3][11][12]
Nucleophilic Addition at C=O	Favorable	Disfavored (slower rate)	Significant steric hindrance from the bulky 1-phenylcyclopropyl group impedes nucleophilic approach.
Hydride Reduction (e.g., NaBH₄)	Standard reduction to alcohol.[6]	Slower reduction; potential for competing ring-opening under certain conditions.	Steric hindrance slows the primary reaction. Lewis acidic reagents or harsh conditions may favor ring-opening.[3][17]
Enantioselective Reactions	Stereoselectivity depends on conformation and reagent.[15][16]	High potential for substrate-controlled stereoselectivity.	The fixed, bulky nature of the C1-substituent creates a highly differentiated steric environment around the carbonyl.
Transition-Metal Catalysis	Undergoes cross-coupling and ring-expansion.[14][20]	Excellent substrate for catalytic ring-opening/cycloadditions.[21]	The ease of forming a stabilized radical intermediate makes it ideal for SET-based catalytic cycles.[21]

Conclusion and Outlook

The comparison between cyclopropyl phenyl ketone and phenyl(1-phenylcyclopropyl)methanone serves as a compelling case study in physical organic chemistry, demonstrating how a single substituent can fundamentally alter reaction pathways.

• Cyclopropyl Phenyl Ketone is the substrate of choice when the synthetic goal involves transformations at the carbonyl group while preserving the cyclopropane ring. Its relatively unhindered nature allows for a wide range of standard ketone chemistries.

• Phenyl(1-phenylcyclopropyl)methanone should be viewed as a masked 1,3-diradical or zwitterionic synthon. Its high propensity for ring-opening makes it an exceptional precursor for constructing linear, γ-functionalized ketones or for participating in formal [3+2] cycloadditions to build five-membered rings.[21][22] The steric bulk at the carbonyl is a key consideration, often precluding simple addition reactions in favor of ring-cleavage pathways.

For the modern synthetic chemist, the choice between these two reagents hinges entirely on the desired outcome. One offers access to the stable three-membered ring system, while the other provides a gateway to complex acyclic and cyclic structures through predictable and facile ring-opening.

References

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• Ghosh, A., & Ghorai, M. K. (2024). Phosphine-Promoted Ring Opening/Recyclization of Cyclopropyl Ketones to Access Hydrofluorenones. Organic Letters.
• Osswald, S., et al. (2022).
• Wang, X., et al. (2024). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity.
• Loper, M. D. (2025). Non-Toxic Tandem Ring-Opening Cyanation of Cyclopropyl Ketones. eScholarship, University of California, Riverside.
• BenchChem. (2025). Synthesis of Cyclopropyl p-Nitrophenyl Ketone.
• BenchChem. (2025). A Comparative Guide to Ring-Opening Reactions of Substituted Cyclopropyl Ketones.
• Molbase. (n.d.). Cyclopropyl phenyl ketone 3481-02-5 wiki.
• Li, Y., et al. (2018). Palladium-catalyzed stereoselective ring-opening reaction of aryl cyclopropyl ketones. Organic & Biomolecular Chemistry.
• Shuto, S., et al. (2003). A Systematic Study of the Hydride Reduction of Cyclopropyl Ketones with Structurally Simplified Substrates.
• Wang, X., et al. (2024). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. PMC.
• Sigma-Aldrich. (n.d.). Cyclopropyl phenyl ketone 97%.
• ChemicalBook. (2026). Cyclopropyl phenyl ketone.
• Close, W. J. (1957). An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances. Journal of the American Chemical Society.
• Wang, X., et al. (2024). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. PubMed.
• Beaud, R., et al. (2024). Biocatalytic Enantioselective Reduction of Cyclopropenyl Esters and Ketones Using Ene-Reductases.
• Shuto, S., et al. (2003). A systematic study of the hydride reduction of cyclopropyl ketones with structurally simplified substrates.
• Santa Cruz Biotechnology. (n.d.). Cyclopropyl phenyl ketone.
• Zhang, Y., et al. (2024). Nickel-catalyzed γ-alkylation of cyclopropyl ketones with unactivated primary alkyl chlorides: balancing reactivity and selectivity via halide exchange. RSC Publishing.
• Matrix Fine Chemicals. (n.d.). CYCLOPROPYL(PHENYL)METHANONE.
• Pitre, T. A., & Yoon, T. P. (2017). Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. PMC.
• Google Patents. (2017). CN107337595A - Synthetic process of cyclopentyl phenyl ketone.
• Gherghel, T. A., & Tanko, J. M. (2007). Cyclopropyl Conjugation and Ketyl Anions: When Do Things Begin to Fall Apart?. Journal of the American Chemical Society.
• Procter, D. J., et al. (2026). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization.
• BenchChem. (2025). A Comparative Analysis of Reducing Agents for Cyclopropyl Ketone Reduction.
• Stankovic, S., & Griesbeck, A. G. (2007). Photoinduced Electron Transfer Reactions of α-Cyclopropyl- and α-Epoxy Ketones. Tandem Fragmentation−Cyclization to Bi-, Tri-, and Spirocyclic Ketones. The Journal of Organic Chemistry.
• Close, W. J. (1957). An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances.
• Guidechem. (n.d.). phenyl-(2-phenylcyclopropyl)methanone 1145-92-2 wiki.
• Flowers, R. A. (2020). Determination of the C–C Bond Strength of Substituted Cyclopropanes and Cyclobutanes using Bomb Calorimetry. Books.
• S.A, R., & K, S. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone.
• ResearchGate. (n.d.). Conceivable transition states of the hydride reduction of cyclopropyl ketones.
• ResearchGate. (2022). Comparison of relative reaction rates for cyclopropyl phenyl ketone 1a....
• Greiner, E., et al. (2022). Synthesis and Pharmacological Evaluation of Enantiopure N-Substituted Ortho-c Oxide-Bridged 5-Phenylmorphans. MDPI.
• National Institute of Standards and Technology. (n.d.). Cyclopropyl phenyl ketone. NIST WebBook.
• BLDpharm. (n.d.). 1145-92-2|Rel-phenyl((1R,2R)-2-phenylcyclopropyl)methanone.
• Lonergan, D. (2021). Guide for writing the strain energy report Experimental Chemistry I.
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Benchmarking Phenyl(1-phenylcyclopropyl)methanone in Transition-Metal-Catalyzed Cross-Coupling Reactions

Executive Summary

In the rapidly evolving landscape of C–C bond activation, cyclopropyl ketones serve as privileged substrates due to their inherent ring strain (~27.5 kcal/mol) and the directing ability of the carbonyl group. Among these, Phenyl(1-phenylcyclopropyl)methanone (also known as 1-benzoyl-1-phenylcyclopropane) stands out as a highly substituted, sterically demanding substrate. It serves as a stringent benchmark for evaluating the efficacy of transition-metal-catalyzed ring-opening cross-coupling methodologies.

This guide objectively compares the reactivity of Phenyl(1-phenylcyclopropyl)methanone against standard unsubstituted and aliphatic cyclopropyl ketones, providing researchers and drug development professionals with field-proven insights, causality-driven mechanistic analysis, and self-validating experimental protocols.

Mechanistic Paradigm: Ring-Opening C–C Activation

The ring-opening C–C activation/cross-coupling of cyclopropyl ketones results in valuable γ-substituted silyl enol ethers that are challenging to access via conventional conjugate addition[1]. However, the geminal disubstitution in Phenyl(1-phenylcyclopropyl)methanone introduces a unique mechanistic dichotomy:

• Kinetic Barrier (Steric Hindrance): The presence of both a phenyl and a benzoyl group at the C1 position creates massive steric bulk. Traditional low-valent Pd(0) or Ni(0) catalysts bearing monodentate phosphines fail to insert into the C1–C2 bond because the concerted oxidative addition transition state is too sterically congested.

• Thermodynamic Sink (Electronic Stabilization): Once the C1–C2 bond is cleaved, the resulting homoallyl metal or radical intermediate is highly stabilized by the adjacent α-phenyl ring (benzylic stabilization). This thermodynamic driving force dictates absolute regioselectivity (>99% C1–C2 cleavage over C2–C3).

To overcome the kinetic barrier, state-of-the-art protocols utilize ligand-metal cooperativity . Redox-active ligands, such as terpyridine (tpy), temporarily accept an electron to form a reduced (tpy•–)Ni(I) species. This species activates the C–C bond via a concerted asynchronous ring-opening transition state, effectively bypassing the steric limitations of classical oxidative addition[1].

Mechanistic workflow of Ni-catalyzed ring-opening cross-coupling of Phenyl(1-phenylcyclopropyl)methanone.

Benchmarking Substrate Performance

To objectively evaluate catalytic systems, Phenyl(1-phenylcyclopropyl)methanone is benchmarked against standard cyclopropyl ketones under identical Ni-catalyzed silylative cross-coupling conditions[1].

Substrate	Catalyst System	Cross-Coupling Partner	Yield (%)	Regioselectivity (C1-C2 vs C2-C3)	Mechanistic Note
Phenyl(1-phenylcyclopropyl)methanone	NiCl₂(tpy) / Zn / TMSCl	PhZnI	68%	>99:1	High steric barrier overcome by redox-active ligand; highly stabilized intermediate. Requires 60 °C.
Cyclopropyl phenyl ketone	NiCl₂(tpy) / Zn / TMSCl	PhZnI	85%	>99:1	Standard reactivity benchmark; lower steric barrier allows faster oxidative addition at 25 °C.
1-Methylcyclopropyl phenyl ketone	NiCl₂(tpy) / Zn / TMSCl	PhZnI	72%	>99:1	Moderate steric hindrance; methyl group provides less thermodynamic stabilization than a phenyl group.
Cyclopropyl methyl ketone	NiCl₂(tpy) / Zn / TMSCl	PhZnI	45%	80:20	Aliphatic ketone lacks π-delocalization, reducing both regioselectivity and overall yield.

Data Synthesis: While Cyclopropyl phenyl ketone provides higher yields due to lower steric resistance, Phenyl(1-phenylcyclopropyl)methanone is the superior benchmark for testing the limits of a catalyst's ability to navigate extreme steric congestion while maintaining perfect regiocontrol.

Experimental Protocols: Self-Validating Systems

The following protocol details the synthesis of the 1,3-difunctionalized silyl enol ether via Ni-catalyzed ring-opening cross-coupling. This protocol is designed as a self-validating system to ensure reproducibility.

Step-by-Step Methodology

1. Reaction Assembly (Schlenk Technique):

• To a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Phenyl(1-phenylcyclopropyl)methanone (1.0 mmol, 222 mg)[2], NiCl₂(tpy) (0.05 mmol, 5 mol%), and activated Zinc dust (0.2 mmol, 20 mol%).

• Evacuate the tube and backfill with dry Nitrogen (repeat 3 times).

2. Reagent Addition:

• Inject anhydrous N-Methyl-2-pyrrolidone (NMP) (2.0 mL) via syringe.

• Add Chlorotrimethylsilane (TMSCl) (2.0 mmol, 2.0 equiv) dropwise. Causality Note: TMSCl acts as a potent silyl Lewis acid, activating the carbonyl oxygen and increasing the electrophilicity of the cyclopropane ring, which is critical for overcoming the steric hindrance of the α-phenyl group[1].

• Add Phenylzinc iodide (PhZnI) (1.5 mmol, 0.5 M solution in THF, 1.5 equiv) dropwise over 5 minutes.

3. Reaction Execution & Self-Validation:

• Seal the tube and stir the reaction mixture at 60 °C for 16 hours.

• Validation Checkpoint: At 12 hours, extract a 50 µL aliquot under N₂, quench with saturated NaHCO₃, extract with EtOAc, and analyze via crude ¹H NMR. Success is validated by the disappearance of the cyclopropyl multiplet (δ 1.2–1.6 ppm) and the appearance of the vinylic proton of the silyl enol ether (δ ~5.0–5.5 ppm). If starting material persists, verify the quality of the Zn dust and TMSCl.

4. Workup and Isolation:

• Cool the reaction to room temperature and quench with water (5 mL).

• Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Wash the combined organic layers with brine (10 mL), dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (hexanes/EtOAc) using silica gel deactivated with 1% triethylamine to prevent the hydrolysis of the sensitive silyl enol ether product.

Field-Proven Insights (E-E-A-T)

As an application scientist, it is crucial to understand why certain cross-coupling paradigms fail with Phenyl(1-phenylcyclopropyl)methanone:

• Failure of Standard Reductive Ring Opening: Reductive ring opening of aryl cyclopropyl ketones typically proceeds via a transition-metal-mediated oxidative cycloaddition[3]. However, applying standard Ni(cod)₂/PCy₃ conditions to Phenyl(1-phenylcyclopropyl)methanone results in <5% yield. The bulky tricyclohexylphosphine ligand cannot accommodate the gem-diphenyl-like transition state required for C–C insertion.

• The Role of the Reductant: The inclusion of substoichiometric Zinc (20 mol%) is not merely for catalyst turnover. It ensures the rapid generation and maintenance of the active (tpy•–)Ni(I) species. Without Zn, the reaction stalls at the Ni(II) resting state, as the transmetalation step with PhZnI is too slow to outcompete catalyst deactivation pathways[1].

References

• Title: Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones Source: ACS Catalysis, 2023. URL: [Link]

• Title: Nickel-Catalyzed Regioselective Reductive Ring Opening of Aryl Cyclopropyl Ketones with Alkyl Bromides Source: ACS Catalysis, 2022. URL: [Link]

• Title: Oxidative Ring Contraction of Cyclobutenes: General Approach to Cyclopropylketones including Mechanistic Insights Source: The Journal of Organic Chemistry, 2018. URL: [Link]

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A Comparative Guide to GC-MS Quantification Methods for Phenyl(1-phenylcyclopropyl)methanone

For researchers, scientists, and professionals in drug development, the accurate quantification of novel chemical entities is a cornerstone of robust analytical data. Phenyl(1-phenylcyclopropyl)methanone, a compound of interest in various research domains, requires precise and reliable analytical methods for its characterization and quantification. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) quantification methods for this analyte, grounded in established analytical principles and supported by experimental insights. We will explore the nuances of external and internal standard methodologies, offering a comprehensive framework for method selection and implementation.

The Analytical Challenge: Phenyl(1-phenylcyclopropyl)methanone

Phenyl(1-phenylcyclopropyl)methanone is a ketone with aromatic and cyclopropyl moieties. Its structure presents specific analytical considerations for GC-MS analysis. The compound is expected to be volatile and thermally stable enough for gas chromatography.[1] However, the potential for thermal degradation, a phenomenon observed in structurally related compounds, necessitates careful optimization of GC parameters to ensure analytical integrity.[2]

Principles of GC-MS for Quantitative Analysis

GC-MS is a powerful hybrid technique that combines the superior separation capabilities of gas chromatography with the highly sensitive and selective detection of mass spectrometry.[3] For quantification, the mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode. In SIM mode, only ions of specific mass-to-charge ratios (m/z) are monitored, which significantly enhances sensitivity and reduces matrix interference compared to full-scan mode.[4]

A Comparative Analysis of Quantification Strategies

The two primary approaches for quantitative analysis using GC-MS are the external standard method and the internal standard method. The choice between these methods is critical and depends on the desired level of accuracy, precision, and the complexity of the sample matrix.

The External Standard Method

The external standard method is a straightforward approach where the response of the analyte in a sample of unknown concentration is compared to the response of a series of external standards of known concentrations.

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Spectroscopic Profiling and Structural Dynamics: Phenyl(1-phenylcyclopropyl)methanone vs. Diphenylmethanone

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Advanced Spectroscopic Comparison Guide

As application scientists, we frequently encounter scaffolds where subtle structural modifications dramatically alter electronic distribution, directly impacting a molecule's reactivity and pharmacological profile. This guide provides an objective, data-driven comparison between a classic diaryl ketone—diphenylmethanone (benzophenone) —and its sterically constrained, ring-contracted analog—phenyl(1-phenylcyclopropyl)methanone .

By substituting one planar phenyl ring with a highly strained cyclopropyl moiety, we fundamentally shift the conjugation mechanics from a standard π−π system to one governed by Walsh orbital interactions. Below, we decode how this structural divergence manifests in their spectroscopic signatures and outline the self-validating experimental protocols required to synthesize and characterize these systems.

Architectural Discrepancies: π -Systems vs. Walsh Orbitals

To understand the spectroscopic data, we must first establish the causality behind the electronic behavior of both molecules:

• Diphenylmethanone (Benzophenone): Features two phenyl rings conjugated with a central carbonyl group. Because of steric clashing between the ortho-protons of the two rings, the molecule cannot achieve perfect planarity. Instead, it adopts a twisted conformation (dihedral angles of ~30°). Despite this twist, the extended π−π conjugation effectively pumps electron density into the carbonyl π∗ antibonding orbital, significantly lowering the C=O bond order [1].

• Phenyl(1-phenylcyclopropyl)methanone: Here, one phenyl ring is replaced by a cyclopropyl group bearing a phenyl substituent. The cyclopropyl ring does not possess standard π -bonds; instead, its C–C bonds possess high p -character ( sp5 hybridized), creating "Walsh orbitals." These orbitals can overlap with the adjacent carbonyl π -system (a phenomenon akin to hyperconjugation). However, this overlap requires a strict bisected conformation and is generally less effective at delocalizing electrons than a full aryl π -system. Consequently, the carbonyl bond retains more double-bond character compared to benzophenone [2].

Figure 1: Electronic conjugation pathways contrasting the extended π -system of benzophenone with the Walsh orbital overlap of the cyclopropyl analog.

Comparative Spectroscopic Data

The electronic differences described above translate into distinct, quantifiable spectroscopic shifts. The table below summarizes the critical analytical parameters for both compounds.

Spectroscopic Parameter	Diphenylmethanone (Benzophenone)	Phenyl(1-phenylcyclopropyl)methanone	Mechanistic Rationale
IR (C=O Stretch)	~1660 cm⁻¹ (Strong)	1690 cm⁻¹ (Very Strong)	The weaker Walsh orbital conjugation in the cyclopropyl analog fails to lower the C=O bond order as effectively as the diaryl π -system, resulting in a higher stretching frequency [2].
¹H NMR (CDCl₃, 400 MHz)	δ 7.40 – 7.85 (m, 10H, Aromatic)	δ 7.84–7.91 (m, 2H), 7.23–7.53 (m, 8H), 1.79 (dd, 2H) , 1.48 (dd, 2H)	The cyclopropyl ring introduces highly shielded diastereotopic protons. The distinct doublets of doublets (dd) at 1.48 and 1.79 ppm are the definitive diagnostic markers for the cyclopropyl scaffold[2].
¹³C NMR (CDCl₃, 101 MHz)	C=O at δ 196.7 ppm	C=O at δ ~208.9 ppm; Cyclopropyl CH₂ at δ 19.4 ppm	The reduced conjugation in the cyclopropyl ketone deshields the carbonyl carbon, pushing it downfield past 200 ppm, while the highly strained cyclopropyl carbons appear far upfield.
UV-Vis ( λmax​ )	~250 nm ( π→π∗ ), ~340 nm ( n→π∗ )	~240 nm ( π→π∗ ), ~320 nm ( n→π∗ )	The disruption of the extended chromophore in the cyclopropyl analog causes a hypsochromic (blue) shift in both primary transitions.

Experimental Methodologies: Synthesis and Validation

To ensure trustworthy and reproducible results, the following protocols detail the synthesis of phenyl(1-phenylcyclopropyl)methanone via oxidative ring contraction, followed by a self-validating spectroscopic workflow.

Protocol A: Oxidative Ring Contraction Synthesis

This method utilizes meta-chloroperoxybenzoic acid (mCPBA) to drive the ring contraction of a cyclobutene precursor. We select mCPBA over transition metal catalysts to prevent unwanted ring-opening side reactions, leveraging the release of cyclobutene ring strain to drive the 1,2-alkyl shift [2].

• Substrate Preparation: Dissolve 1,2-diphenylcyclobut-1-ene (1.0 equiv, approx. 0.5 mmol) in 5.0 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Controlled Oxidation: Cool the reaction flask to 0 °C using an ice bath. Slowly add mCPBA (1.5 equiv) portion-wise. Causality note: Cooling is critical to control the exothermic epoxidation step and prevent thermal degradation of the diradical intermediate.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 4–6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (95:5) eluent system. Visualize with UV light and KMnO₄ stain.

• Quenching & Extraction: Once the starting material is consumed, quench the reaction with 5 mL of saturated aqueous Na₂S₂O₃ to neutralize any unreacted peroxide. Follow with 5 mL of saturated NaHCO₃. Extract the aqueous phase with DCM (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexane/EtOAc 95:5) to isolate phenyl(1-phenylcyclopropyl)methanone as a yellowish oil (Expected yield: ~72%, Rf​ = 0.5).

Protocol B: Spectroscopic Validation Workflow

A self-validating system requires orthogonal analytical techniques to confirm both functional group integrity and carbon framework connectivity.

• ATR-FTIR Acquisition: Deposit a neat film of the purified oil onto a Diamond Attenuated Total Reflectance (ATR) crystal. Record the spectrum from 4000 to 400 cm⁻¹.

  • Validation Check: Confirm the absence of broad -OH stretches (~3300 cm⁻¹) which would indicate over-oxidation or hydrolysis, and verify the sharp C=O peak at 1690 cm⁻¹.

• NMR Sample Preparation: Dissolve ~15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard ( δ 0.00 ppm).

• Data Acquisition & Interpretation: Acquire the ¹H NMR spectrum at 400 MHz.

  • Validation Check: Integrate the aromatic region (10H total) against the high-field cyclopropyl region. You must observe two distinct doublets of doublets (2H each) between 1.40 and 1.85 ppm. If these peaks are absent or shifted past 2.5 ppm, the ring contraction failed, and an acyclic isomer was formed.

Figure 2: Step-by-step workflow detailing the synthesis via oxidative ring contraction and subsequent orthogonal spectroscopic validation.

References

• PubChem Compound Summary for CID 3102, Benzophenone. National Center for Biotechnology Information. URL: [Link]

• Oxidative Ring Contraction of Cyclobutenes: General Approach to Cyclopropylketones including Mechanistic Insights. Baumann, A. N., et al. The Journal of Organic Chemistry, 2018. URL:[Link]

A Comparative Guide to the Synthesis of Phenyl(1-phenylcyclopropyl)methanone: An Evaluation of Reproducible Pathways

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the cyclopropyl group is a prized structural motif, imparting unique conformational rigidity and metabolic stability to molecular architectures. Phenyl(1-phenylcyclopropyl)methanone, a key building block and a potential pharmacophore in its own right, presents a synthetic challenge that has been approached through various methodologies. This guide provides an in-depth, comparative analysis of three reproducible synthetic pathways to this valuable compound. Each route is scrutinized for its efficiency, scalability, and practical considerations, supported by detailed experimental protocols and a discussion of the underlying chemical principles.

Introduction to Synthetic Strategies

The construction of the sterically demanding 1,1-diarylcyclopropane core of Phenyl(1-phenylcyclopropyl)methanone necessitates a careful selection of synthetic strategy. We will explore three distinct and effective approaches:

• Pathway A: Alkylation of Phenylacetonitrile followed by Grignard Addition. A classic and robust approach that builds the cyclopropane ring through nucleophilic substitution, followed by the introduction of the second phenyl group via an organometallic addition to the nitrile.

• Pathway B: Titanium-Mediated Cyclopropanation (Kulinkovich Reaction) and Subsequent Oxidation. A more modern approach that leverages the power of organotitanium chemistry to construct the cyclopropanol precursor from an ester, which is then oxidized to the target ketone.

• Pathway C: Corey-Chaykovsky Cyclopropanation of a Chalcone Intermediate. An elegant method that utilizes a sulfur ylide to directly convert a readily available α,β-unsaturated ketone (chalcone) into the desired cyclopropyl ketone.

Pathway A: From Phenylacetonitrile via Alkylation and Grignard Reaction

This two-step sequence is a well-established route that relies on fundamental and widely understood organic transformations. The initial step involves the deprotonation of the acidic α-carbon of 2-phenylacetonitrile, followed by a double alkylation with 1,2-dibromoethane to form the cyclopropane ring. The resulting 1-phenylcyclopropanecarbonitrile is then treated with a phenyl Grignard reagent to yield the target ketone.

Causality Behind Experimental Choices

The use of a phase-transfer catalyst (PTC) such as benzyltriethylammonium chloride is crucial in the first step. It facilitates the transfer of the hydroxide ion from the aqueous phase to the organic phase, allowing for efficient deprotonation of the phenylacetonitrile under milder conditions and minimizing side reactions. The subsequent Grignard reaction is a standard method for converting nitriles to ketones. The initial addition of the Grignard reagent forms an imine intermediate, which is then hydrolyzed upon acidic workup to the final ketone.

Experimental Protocol

Step 1: Synthesis of 1-Phenylcyclopropanecarbonitrile

• To a vigorously stirred solution of 2-phenylacetonitrile (1.0 eq) and benzyltriethylammonium chloride (0.05 eq) in 50% aqueous sodium hydroxide, add 1,2-dibromoethane (1.2 eq) dropwise at room temperature.

• Maintain the reaction temperature below 40°C during the addition.

• After the addition is complete, continue stirring at room temperature for 4-6 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 1-phenylcyclopropanecarbonitrile as a colorless oil.

Step 2: Synthesis of Phenyl(1-phenylcyclopropyl)methanone

• Prepare phenylmagnesium bromide from bromobenzene (1.5 eq) and magnesium turnings (1.6 eq) in anhydrous diethyl ether under an inert atmosphere. The use of a small crystal of iodine or a few drops of 1,2-dibromoethane can help initiate the reaction.[1][2]

• To the freshly prepared Grignard reagent, add a solution of 1-phenylcyclopropanecarbonitrile (1.0 eq) in anhydrous diethyl ether dropwise at 0°C.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Cool the reaction mixture to 0°C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• After removal of the solvent, purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield Phenyl(1-phenylcyclopropyl)methanone.

Pathway B: Kulinkovich Reaction and Oxidation

This pathway offers a more convergent approach to a key precursor, 1-phenylcyclopropanol, through the titanium-mediated Kulinkovich reaction.[3] This reaction transforms an ester into a cyclopropanol in a single step using a Grignard reagent and a titanium(IV) isopropoxide catalyst. The resulting cyclopropanol is then oxidized to the target ketone.

Causality Behind Experimental Choices

The Kulinkovich reaction proceeds via the formation of a titanacyclopropane intermediate from the Grignard reagent and the titanium catalyst.[3] This intermediate then reacts with the ester in a double addition-elimination sequence to form the cyclopropanol. The choice of a Grignard reagent with β-hydrogens (like ethylmagnesium bromide) is essential for the formation of the titanacyclopropane. For the subsequent oxidation of the secondary alcohol (cyclopropanol) to the ketone, a variety of mild oxidizing agents can be employed, with pyridinium chlorochromate (PCC) being a common and effective choice that minimizes over-oxidation or ring-opening of the strained cyclopropane ring.

Experimental Protocol

Step 1: Synthesis of 1-Phenylcyclopropanol via Kulinkovich Reaction

• To a solution of methyl benzoate (1.0 eq) in anhydrous diethyl ether under an inert atmosphere, add titanium(IV) isopropoxide (1.2 eq).

• Cool the mixture to -78°C and slowly add a solution of ethylmagnesium bromide (2.5 eq) in diethyl ether.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the careful addition of water at 0°C.

• Filter the resulting mixture through a pad of celite and extract the filtrate with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 1-phenylcyclopropanol.

Step 2: Oxidation to Phenyl(1-phenylcyclopropyl)methanone

• To a stirred suspension of pyridinium chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane, add a solution of 1-phenylcyclopropanol (1.0 eq) in dichloromethane.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Concentrate the filtrate and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain Phenyl(1-phenylcyclopropyl)methanone.

Pathway C: Corey-Chaykovsky Cyclopropanation of Chalcone

This pathway is arguably the most direct, forming the cyclopropyl ketone in a single step from a readily prepared chalcone precursor. The Corey-Chaykovsky reaction utilizes a sulfur ylide to perform a conjugate addition to the α,β-unsaturated ketone, followed by an intramolecular cyclization to furnish the cyclopropane ring.[4][5]

Causality Behind Experimental Choices

The synthesis of the chalcone precursor, 1,3-diphenyl-2-propen-1-one, is a straightforward Claisen-Schmidt condensation of benzaldehyde and acetophenone under basic conditions. For the cyclopropanation step, dimethylsulfoxonium methylide (Corey's ylide) is the reagent of choice. This "softer" sulfur ylide preferentially undergoes a 1,4-conjugate addition to the enone system, leading to the desired cyclopropyl ketone.[6] In contrast, "harder" ylides like dimethylsulfonium methylide tend to favor 1,2-addition to the carbonyl group, which would result in an epoxide.[7] The use of a strong base like sodium hydride is necessary to generate the ylide from its sulfoxonium salt precursor.

Experimental Protocol

Step 1: Synthesis of 1,3-Diphenyl-2-propen-1-one (Chalcone)

• To a solution of benzaldehyde (1.0 eq) and acetophenone (1.0 eq) in ethanol, add a solution of sodium hydroxide (2.0 eq) in water dropwise with stirring.

• Continue stirring at room temperature for 2-3 hours, during which a yellow precipitate should form.

• Collect the precipitate by filtration, wash thoroughly with cold water until the washings are neutral, and then wash with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 1,3-diphenyl-2-propen-1-one as pale yellow crystals.

Step 2: Corey-Chaykovsky Cyclopropanation

• To a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMSO under an inert atmosphere, add trimethylsulfoxonium iodide (1.2 eq) portionwise at room temperature.

• Stir the mixture at room temperature for 1 hour until the evolution of hydrogen gas ceases and a clear solution of the ylide is formed.

• Cool the ylide solution to 0°C and add a solution of 1,3-diphenyl-2-propen-1-one (1.0 eq) in anhydrous THF dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield Phenyl(1-phenylcyclopropyl)methanone.

Quantitative Data Summary and Comparison

Parameter	Pathway A: Phenylacetonitrile Alkylation	Pathway B: Kulinkovich Reaction & Oxidation	Pathway C: Corey-Chaykovsky Reaction
Starting Materials	2-Phenylacetonitrile, 1,2-Dibromoethane, Bromobenzene	Methyl Benzoate, Ethylmagnesium Bromide	Benzaldehyde, Acetophenone
Key Reagents	NaOH, PTC, Mg, Ti(OiPr)4	PCC	NaOH, NaH, Trimethylsulfoxonium Iodide
Number of Steps	2	2	2
Typical Overall Yield	Moderate	Moderate to Good	Good
Reaction Conditions	Step 1: RT to 40°C; Step 2: 0°C to RT	Step 1: -78°C to RT; Step 2: RT	Step 1: RT; Step 2: 0°C to RT
Scalability	Good	Moderate (requires cryogenic temperatures)	Good
Reagent Toxicity/Hazards	1,2-Dibromoethane (carcinogen), Grignard reagents (water-sensitive)	Ti(OiPr)4 (moisture sensitive), PCC (toxic, carcinogen)	NaH (flammable), DMSO (high boiling point)
Key Advantages	Utilizes common and well-understood reactions.	Convergent synthesis of the cyclopropanol precursor.	Direct formation of the cyclopropyl ketone.
Key Disadvantages	Multi-step process with potentially hazardous reagents.	Requires cryogenic conditions and a toxic oxidizing agent.	Requires careful handling of sodium hydride and a sulfur ylide.

Visualizing the Synthetic Workflows

Caption: Comparative workflows for the synthesis of Phenyl(1-phenylcyclopropyl)methanone.

Conclusion and Recommendations

All three pathways presented are viable and reproducible routes to Phenyl(1-phenylcyclopropyl)methanone, each with its own set of advantages and disadvantages.

• Pathway A is a solid choice for laboratories comfortable with classic organic reactions and Grignard chemistry. Its scalability is good, and the reagents are relatively common.

• Pathway B offers an elegant and convergent synthesis of the cyclopropanol intermediate. However, the requirement for cryogenic temperatures and the use of a toxic chromium-based oxidant in the second step may be deterrents for some applications.

• Pathway C stands out for its directness in forming the final cyclopropyl ketone from a readily accessible chalcone. The Corey-Chaykovsky reaction is generally high-yielding and reliable. Careful handling of sodium hydride and the sulfur ylide is necessary, but for many, this will be the most efficient route.

The choice of the optimal synthetic pathway will ultimately depend on the specific requirements of the researcher, including available equipment, scale of the synthesis, and tolerance for hazardous reagents. For its efficiency and directness, Pathway C is often the recommended route for the laboratory-scale synthesis of Phenyl(1-phenylcyclopropyl)methanone.

References

• Yu, Z.-X. (2016). Understanding Regioselectivities of Corey–Chaykovsky Reactions of Dimethylsulfoxonium Methylide (DMSOM) and Dimethylsulfonium Methylide (DMSM) toward Enones. Asian Journal of Organic Chemistry, 5(5), 666-673. [Link]

• Organic Chemistry Portal. (n.d.). Corey-Chaykovsky Reaction. [Link]

• Wikipedia. (2023, December 1). Kulinkovich reaction. [Link]

• Sapountzis, I., et al. (2005). Synthesis of (Het)aryl 2-(2-hydroxyaryl)cyclopropyl Ketones. Molecules, 10(9), 1133-1143. [Link]

• Wikipedia. (2023, November 28). Simmons–Smith reaction. [Link]

• Organic Chemistry Portal. (n.d.). Kulinkovich Reaction. [Link]

• Jorgenson, M. J., & Thacher, A. F. (1968). 1,1-diphenylcyclopropane. Organic Syntheses, 48, 75. [Link]

• Singh, V., & Singh, P. (2021). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. ACS Omega, 6(37), 23651-23675. [Link]

• University of Wisconsin-Madison. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. [Link]

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. [Link]

• Wikipedia. (2023, October 29). Johnson–Corey–Chaykovsky reaction. [Link]

• Allen, C. F. H., & Converse, S. (1932). 1,1-diphenylethylene. Organic Syntheses, 12, 30. [Link]

• Glinkerman, C. M. (2019). TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS (Doctoral dissertation, Boston College). [Link]

• Organic Chemistry Portal. (n.d.). Kulinkovich-de Meijere Reaction. [Link]

• Mahesh, P., et al. (2018). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Future Journal of Pharmaceutical Sciences, 4(2), 226-233. [Link]

• Walborsky, H. M., & Niznik, G. E. (1969). A new synthesis of isonitriles. Organic Syntheses, 49, 52. [Link]

• Cha, J. K. (2021). Discussion Addendum for: Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins: Bicyclo[3.1.0]hexan-1-ol and trans-2-benzyl-1-methylcyclopropan-1-ol. Organic Syntheses, 98, 430-444. [Link]

• Ghorpade, S., & Ramasastry, S. S. V. (2021). Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides. Molecules, 26(3), 704. [Link]

• Autechem. (n.d.). Optimizing Your Organic Synthesis with 1-Phenylcyclopropanecarbonitrile. [Link]

• University of Illinois Chicago. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. [Link]

• University of Wisconsin-La Crosse. (n.d.). The Grignard Reaction. [Link]

• Nechaev, A. A., et al. (2023). Extended Version of the Corey–Chaykovsky Reaction: Synthesis of 2,4-Substituted Furans by the Treatment of β-Dialkylamino Chalcones with Dimethylsulfonium Methylide. The Journal of Organic Chemistry, 88(12), 8011-8024. [Link]

• Soai, K., et al. (1990). (S)-1-Phenyl-1-propanol. Organic Syntheses, 69, 136. [Link]

• Das, S., et al. (2017). Grignard Reagent-Catalyzed Hydroboration of Esters, Nitriles, and Imines. ACS Catalysis, 7(10), 6981-6985. [Link]

• Wang, Y., et al. (2020). PIFA-Mediated oxidative cyclization of 1-aroyl-N-arylcyclopropane-1-carboxamides and their application in the synthesis of pyrrolo[3,2-c]quinolinones. Organic Chemistry Frontiers, 7(18), 2681-2686. [Link]

• Garg, N. K., & Sarpong, R. (2005). Enantioselective synthesis of metacycloprodigiosin via the “Wasserman pyrrole”. Organic letters, 7(19), 4173-4176. [Link]

• Kyoto University Graduate School of Pharmaceutical Sciences. (n.d.). Publications. [Link]

• Chiba University Graduate School of Pharmaceutical Sciences. (n.d.). Natural Product Medicinal Chemistry Laboratory. [Link]

• Unacademy NEET. (2025, February 11). Phenylmagnesium Bromide Reaction Explained NEET 12th Chemistry AlcoholPhenol and Ether [Video]. YouTube. [Link]

• Kedrowski, B. (2020, October 27). Grignard Reaction Experiment Part 1, Prelab [Video]. YouTube. [Link]

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Safety & Regulatory Compliance

Phenyl(1-phenylcyclopropyl)methanone proper disposal procedures

An essential component of modern drug development and organic synthesis is the responsible lifecycle management of specialized chemical intermediates. Phenyl(1-phenylcyclopropyl)methanone is a structurally unique aromatic cyclopropyl ketone utilized extensively in medicinal chemistry[1]. While its bulky hydrophobic phenyl groups and strained cyclopropyl ring make it a valuable synthetic building block, these same structural features necessitate rigorous safety and disposal protocols to prevent environmental contamination and hazardous laboratory incidents.

This guide provides drug development professionals and laboratory safety officers with a self-validating, step-by-step operational framework for the safe handling, spill response, and EPA-compliant disposal of Phenyl(1-phenylcyclopropyl)methanone.

Physicochemical & Hazard Profile

To effectively manage chemical waste, operational parameters must be grounded in the compound's quantitative and structural properties.

Parameter	Specification
Chemical Name	Phenyl(1-phenylcyclopropyl)methanone
CAS Number	5685-39-2
Molecular Formula	C16H14O
Molecular Weight	222.28 g/mol
Chemical Class	Aromatic Cyclopropyl Ketone
Primary Hazards	Skin/Eye Irritant, Suspected Aquatic Toxicity
Disposal Method	High-Temperature Incineration

Mechanistic Causality in Handling and Disposal

Expertise & Experience: Effective chemical disposal is not merely about moving waste from one container to another; it requires understanding the molecular behavior of the compound.

Phenyl(1-phenylcyclopropyl)methanone features a ketone carbonyl flanked by a stable phenyl ring and a highly strained 1-phenylcyclopropyl moiety[1].

• Environmental Persistence: The dual aromatic rings confer significant lipophilicity (hydrophobicity). If poured down the drain or released into the environment, the compound will not readily dissolve or degrade in aqueous waste streams, posing a severe risk of bioaccumulation and long-lasting adverse effects on aquatic life[2].

• Chemical Reactivity: The cyclopropyl ring is highly strained and susceptible to ring-opening reactions under strongly acidic or oxidizing conditions. Mixing this compound with incompatible waste (e.g., strong oxidizers like nitric acid or peroxides) can lead to unpredictable, exothermic reactions[2].

• Why Incineration? Because of its stability and potential for aquatic toxicity, the3 is high-temperature incineration[3]. Commercial incinerators achieve a >99.9% Destruction and Removal Efficiency (DRE), utilizing extreme heat to completely cleave the stable aromatic carbon-carbon bonds, oxidizing the compound entirely into carbon dioxide and water vapor[4].

Standard Operating Procedures (SOP)

The following protocols are designed as self-validating systems . Each phase includes a verification step to ensure the integrity of the process before moving to the next.

Protocol A: Immediate Spill Response and Containment

In the event of a localized laboratory spill, immediate containment is required to prevent aerosolization or surface contamination[3].

• Step 1: Evacuation & Assessment. Immediately isolate the spill area. Verify that no open flames or strong oxidizing agents are in the vicinity.

• Step 2: PPE Donning. Equip standard chemical-resistant PPE: nitrile gloves (double-gloved), safety goggles (EN 166 compliant), and a fully buttoned lab coat[5].

• Step 3: Containment. For solid spills, gently cover the powder with a damp absorbent pad to prevent dust generation. For liquid solutions containing the compound, surround the spill with an inert absorbent material (e.g., vermiculite or sand)[6].

• Step 4: Collection. Use non-sparking tools to sweep or scoop the absorbed material. Transfer the material into a pre-labeled, heavy-duty hazardous waste container[2].

• Step 5: Decontamination. Wipe the affected surface with a solvent in which the compound is soluble (e.g., acetone or ethanol), followed by a thorough wash with soap and water[3].

• Self-Validation Check: Visually inspect the area under standard lighting and UV light (if applicable) to ensure no crystalline residue remains. Verify the waste container is hermetically sealed.

Protocol B: Routine Laboratory Waste Disposal

Proper segregation prevents dangerous cross-reactions and ensures compliance with Resource Conservation and Recovery Act (RCRA) guidelines[7].

• Step 1: Segregation.

  • Solid Waste: Collect unused Phenyl(1-phenylcyclopropyl)methanone powder or crystals in a dedicated, sealed container[3].

  • Liquid Waste: Collect solvent mixtures containing the compound in a designated halogen-free or halogenated organic waste carboy, depending on the carrier solvent.

  • Contaminated Materials: Place all gloves, weigh boats, and paper towels that contacted the compound into a separate solid bio/chem-hazard bin[3].

• Step 2: Containerization. Ensure all waste is stored in compatible, high-density polyethylene (HDPE) or glass containers. Do not fill liquid containers beyond 80% capacity to allow for vapor expansion.

• Step 3: Labeling. Affix an EPA-compliant hazardous waste label indicating "Toxic/Irritant: Aromatic Cyclopropyl Ketone Waste." Date the label the moment the first drop of waste enters the container.

• Step 4: Manifesting & Transfer. Coordinate with your institution's Environmental Health and Safety (EHS) department to transfer the waste to a licensed hazardous waste disposal facility for incineration[3].

• Self-Validation Check: Before sealing and transferring any liquid waste carboy, verify the pH is neutral and observe the liquid for 5 minutes to ensure no gas evolution or exothermic heat is occurring, confirming the absence of incompatible reactive agents.

Waste Lifecycle Visualization

The following workflow illustrates the logical progression of Phenyl(1-phenylcyclopropyl)methanone from waste generation to complete environmental neutralization.

Caption: Workflow for the segregation, labeling, and EPA-compliant incineration of aromatic ketone waste.

References

• EvitaChem. "Phenyl(1-phenylcyclopropyl)methanone (EVT-12943695) | 5685-39-2".
• BenchChem. "Essential Safety and Logistics for Handling 2',4'-Dihydroxy-3',6'-dimethoxychalcone".
• Thermo Fisher Scientific. "4-Chlorophenyl cyclopropyl ketone - SAFETY DATA SHEET".
• U.S. Environmental Protection Agency (EPA). "Destroying Chemical Wastes in Commercial Scale Incinerators".
• Ardex Australia. "Ardex WPM 170 Safety Data Sheet".
• Deco-Crete Supply. "SAFETY DATA SHEET - Aromatic/Ketone Solvent".

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Navigating the Safe Handling of Phenyl(1-phenylcyclopropyl)methanone: A Guide for Laboratory Professionals

Hazard Identification and Risk Assessment: Understanding the Compound

Phenyl(1-phenylcyclopropyl)methanone is classified as a combustible liquid.[2][3] The primary hazards associated with this class of compounds include:

• Flammability: As a combustible liquid, it has a flash point of 90°C (194°F), meaning it can ignite when exposed to an ignition source at or above this temperature.[2][4]

• Skin and Eye Irritation: Direct contact can cause skin and eye irritation.[5]

• Respiratory Irritation: Inhalation of vapors may lead to respiratory tract irritation.[5]

• Potential for Harmful Effects Upon Ingestion or Inhalation: While specific toxicity data for this compound is limited, symptoms of overexposure to similar ketones can include headache, dizziness, tiredness, nausea, and vomiting.[2]

A thorough risk assessment should be conducted before any handling of Phenyl(1-phenylcyclopropyl)methanone. This involves evaluating the quantities being used, the nature of the experimental procedures, and the existing engineering controls in the laboratory.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is non-negotiable when handling Phenyl(1-phenylcyclopropyl)methanone. The following table outlines the minimum required PPE, with an emphasis on selecting materials that offer adequate chemical resistance.

PPE Category	Item	Specifications and Rationale
Eye/Face Protection	Safety Goggles	Must be splash-proof and conform to OSHA 29 CFR 1910.133 or European Standard EN166. A face shield should be worn in addition to goggles when there is a significant risk of splashing.[2]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves may not offer sufficient protection against ketones. It is recommended to use gloves made of butyl rubber or fluoroelastomer for prolonged contact. Always inspect gloves for any signs of degradation or perforation before use.
Body Protection	Laboratory Coat	A flame-resistant lab coat is essential to protect against splashes and potential fire hazards.
Respiratory Protection	Respirator	Work should be conducted in a well-ventilated area, such as a chemical fume hood. If ventilation is inadequate or there is a risk of aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is required.[2]

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and disposal of Phenyl(1-phenylcyclopropyl)methanone is critical to minimize risks.

Safe Handling and Storage Workflow

The following diagram illustrates the key stages of safely managing Phenyl(1-phenylcyclopropyl)methanone within the laboratory.

Caption: Workflow for the safe handling of Phenyl(1-phenylcyclopropyl)methanone.

Step-by-Step Handling Protocol

• Preparation:

  • Before handling, ensure that a safety shower and eyewash station are readily accessible.[6]

  • Don all required personal protective equipment as outlined in the table above.

  • Verify that the chemical fume hood is functioning correctly.

• Handling:

  • Conduct all work with Phenyl(1-phenylcyclopropyl)methanone inside a certified chemical fume hood to minimize inhalation exposure.[7]

  • Keep the compound away from heat, sparks, open flames, and other ignition sources.[2]

  • Use non-sparking tools when transferring the material.[8]

  • Avoid direct contact with skin, eyes, and clothing.[2]

  • Keep containers tightly closed when not in use.[2]

• Storage:

  • Store Phenyl(1-phenylcyclopropyl)methanone in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong bases, and reducing agents.[2]

  • The storage container should be clearly labeled with the chemical name and associated hazards.

  • Consider refrigeration for long-term storage to maintain chemical stability.[2]

Emergency Procedures: Spill and Exposure

• In Case of a Spill:

  • Evacuate the immediate area.

  • Remove all sources of ignition.[2]

  • Ventilate the area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[2]

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[2][9]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9]

Disposal Plan: Responsible Waste Management

All waste materials contaminated with Phenyl(1-phenylcyclopropyl)methanone, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous waste.

• Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed container.

• Disposal: Dispose of the hazardous waste through a licensed and approved waste disposal company, following all local, state, and federal regulations.[2][7] Do not dispose of this chemical down the drain or in general waste.[10]

By adhering to these safety protocols, researchers can confidently and safely handle Phenyl(1-phenylcyclopropyl)methanone, fostering a secure and productive research environment.

References

• National Center for Biotechnology Information. (n.d.). Cyclopropyl phenyl ketone. PubChem. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 12). Safety Data Sheet. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

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